Regorafenib(Pyridine)-N-oxide-d3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Regorafenib(Pyridine)-N-oxide-d3

Abstract: This technical guide provides a comprehensive and detailed pathway for the synthesis of Regorafenib(Pyridine)-N-oxide-d3, an isotopically labeled version of a major active metabolite of the multi-kinase inhibitor Regorafenib. Regorafenib is a crucial therapeutic agent in the treatment of metastatic colorectal cancer and other malignancies. Its primary metabolites, including the N-oxide (M-2) and the N-desmethyl N-oxide (M-5), exhibit pharmacological activity comparable to the parent drug.[1] The availability of stable isotope-labeled standards, such as the title compound, is indispensable for quantitative bioanalytical studies, including pharmacokinetics (PK), absorption, distribution, metabolism, and excretion (ADME) research.[2][3] This document outlines a robust, multi-step synthetic route, beginning with commercially available precursors and incorporating the deuterium label at an early, strategic stage. Each step is accompanied by a detailed protocol, mechanistic insights, and a discussion of the rationale behind the chosen experimental conditions, reflecting field-proven laboratory practices.

Strategic Overview and Retrosynthetic Analysis

The synthesis of Regorafenib(Pyridine)-N-oxide-d3 is a multi-step process that requires careful planning to ensure high purity and yield while efficiently incorporating the isotopic label. The deuterium label is introduced via deuterated methylamine (CD₃NH₂) in the formation of the picolinamide moiety. This strategy is superior to late-stage deuteration, which often suffers from low incorporation rates and non-specific labeling.[4]

The overall forward synthesis can be logically divided into four primary stages:

• Formation of the Deuterated Picolinamide Core: Amidation of a 4-chloropicolinic acid derivative with methylamine-d3.

• Ullmann Condensation: Coupling of the deuterated picolinamide with 4-amino-3-fluorophenol to form the diaryl ether linkage.

• Urea Linkage Formation: Reaction of the resulting aromatic amine with a substituted phenyl isocyanate to assemble the complete Regorafenib-d3 structure.

• Final N-Oxidation: Selective oxidation of the pyridine nitrogen to yield the target metabolite.

The retrosynthetic analysis below deconstructs the target molecule into key precursors, illustrating the core strategy.

Caption: Workflow for the synthesis of the deuterated picolinamide intermediate.

Stage 2: Synthesis of 4-(4-amino-3-fluorophenoxy)-N-(methyl-d3)-picolinamide (Intermediate C)

This stage involves the formation of the critical diaryl ether bond via a nucleophilic aromatic substitution, specifically an Ullmann condensation. [5][6]Intermediate A is coupled with 4-amino-3-fluorophenol (Intermediate B) in the presence of a strong base.

Causality of Experimental Choices:

• Base: Potassium tert-butoxide (t-BuOK) is a strong, non-nucleophilic base ideal for deprotonating the phenolic hydroxyl group of Intermediate B, forming a potent potassium phenoxide nucleophile. This is crucial for attacking the electron-deficient C4 position of the pyridine ring. [7][8]* Solvent: A high-boiling polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is used to facilitate the reaction, which often requires elevated temperatures to overcome the activation energy of the substitution. [9]* Temperature: Temperatures around 100°C are typically required to achieve a reasonable reaction rate for this type of SNAr reaction. [8]The electron-withdrawing nature of the pyridine nitrogen and the carboxamide group activates the C4 position towards nucleophilic attack.

Assembly and Final Modification

Stage 3: Synthesis of Regorafenib-d3

The penultimate step is the formation of the urea linkage. This is efficiently accomplished by reacting the primary aromatic amine of Intermediate C with 4-chloro-3-(trifluoromethyl)phenyl isocyanate. Isocyanates are highly electrophilic and react cleanly with amines without the need for coupling agents or catalysts.

Causality of Experimental Choices:

• Reagent: The isocyanate provides a direct and high-yielding pathway to the unsymmetrical urea. The reaction is typically fast and irreversible. [10][11]* Solvent: An inert aprotic solvent such as dichloromethane or THF is suitable. The reaction is often run at or below room temperature to control the exothermic reaction. [10]* Stoichiometry: A slight excess of the isocyanate can be used to ensure complete consumption of the more valuable Intermediate C.

Stage 4: Synthesis of Regorafenib(Pyridine)-N-oxide-d3

The final transformation is the selective oxidation of the pyridine nitrogen atom of Regorafenib-d3. This is a common metabolic pathway for pyridine-containing drugs, catalyzed in vivo by cytochrome P450 enzymes, particularly CYP3A4. [1]In the laboratory, this is achieved using a peroxy acid.

Causality of Experimental Choices:

• Oxidizing Agent: Peracetic acid or meta-chloroperoxybenzoic acid (m-CPBA) are standard reagents for the N-oxidation of pyridines. [12]They are effective and selective for the electron-rich nitrogen atom over other potentially oxidizable groups in the molecule under controlled conditions.

• Reaction Conditions: The reaction is typically performed in a chlorinated solvent or acetic acid at low to ambient temperatures to prevent over-oxidation or side reactions. Careful monitoring is essential to determine the reaction endpoint.

Caption: Final assembly and oxidation stages of the synthesis.

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-chloro-N-(methyl-d3)-2-pyridinecarboxamide (Intermediate A)

• To a stirred suspension of 4-chloropicolinic acid (1.0 eq) in dichloromethane (DCM, 10 V), add thionyl chloride (1.5 eq) dropwise at room temperature.

• Heat the mixture to reflux (approx. 40°C) and maintain for 2-3 hours until a clear solution is formed and gas evolution ceases.

• Cool the reaction mixture to 0°C in an ice bath.

• In a separate flask, suspend methylamine-d3 hydrochloride (1.1 eq) in DCM (5 V) and add triethylamine (2.5 eq). Stir for 15 minutes.

• Add the amine suspension dropwise to the cooled acid chloride solution, maintaining the temperature below 10°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by adding water (10 V). Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (5 V), saturated NaHCO₃ solution (5 V), and brine (5 V).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Intermediate A as a solid.

Protocol 2: Synthesis of 4-(4-amino-3-fluorophenoxy)-N-(methyl-d3)-picolinamide (Intermediate C)

• To a solution of 4-amino-3-fluorophenol (Intermediate B, 1.1 eq) in anhydrous DMF (10 V), add potassium tert-butoxide (1.2 eq) portion-wise at room temperature under an inert atmosphere (e.g., Argon).

• Stir the mixture for 30 minutes at room temperature.

• Add a solution of Intermediate A (1.0 eq) in DMF (5 V) to the reaction mixture.

• Heat the reaction to 100-110°C and maintain for 5-7 hours, monitoring by TLC or LC-MS for the disappearance of Intermediate A. [8]5. Cool the mixture to room temperature and pour it into ice-water (50 V).

• Extract the aqueous mixture with ethyl acetate (3 x 20 V).

• Combine the organic extracts, wash with brine (3 x 15 V), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford Intermediate C.

Protocol 3: Synthesis of Regorafenib-d3

• Dissolve Intermediate C (1.0 eq) in anhydrous DCM (15 V) and cool to 0°C.

• Add a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.05 eq) in DCM (5 V) dropwise over 20 minutes. [10]3. Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours. A precipitate will typically form.

• Monitor the reaction to completion by TLC or LC-MS.

• Filter the resulting solid precipitate and wash with cold DCM (2 V).

• The solid can be further purified by trituration with diethyl ether or recrystallization from a suitable solvent system (e.g., acetone/toluene) to yield pure Regorafenib-d3. [13]

Protocol 4: Synthesis of Regorafenib(Pyridine)-N-oxide-d3

• Suspend Regorafenib-d3 (1.0 eq) in DCM (20 V).

• Cool the suspension to 0°C in an ice bath.

• Add m-CPBA (77% max, 1.2 eq) portion-wise over 30 minutes, ensuring the temperature remains below 5°C.

• Stir the reaction mixture at 0-5°C for 2-3 hours, then allow it to warm to room temperature and stir for another 1-2 hours.

• Monitor the reaction by LC-MS.

• Upon completion, quench the excess m-CPBA by adding a 10% aqueous solution of sodium thiosulfate (10 V).

• Separate the organic layer and wash it with saturated NaHCO₃ solution (2 x 10 V) and brine (10 V).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography or preparative HPLC to obtain the final Regorafenib(Pyridine)-N-oxide-d3.

Data Summary and Characterization

The successful synthesis of the target compound and its intermediates should be confirmed using standard analytical techniques.

Compound	Formula	MW ( g/mol )	Expected Yield (%)	Purity Target (%)	Key Analytical Markers
Intermediate A	C₇H₄D₃ClN₂O	175.62	85-95	>98	MS (M+H)⁺: 176.1; ¹H NMR: Absence of N-CH₃ singlet, aromatic signals present.
Intermediate C	C₁₃H₉D₃FN₃O₂	266.28	60-75	>98	MS (M+H)⁺: 267.3; ¹H NMR: Appearance of new aromatic signals from the phenol ring.
Regorafenib-d3	C₂₁H₁₂D₃ClF₄N₄O₃	485.85	80-90	>99	MS (M+H)⁺: 486.8; ¹H NMR: Appearance of urea NH protons and new aromatic signals.
Target Product	C₂₁H₁₂D₃ClF₄N₄O₄	501.85	70-85	>99.5	MS (M+H)⁺: 502.8; ¹H NMR: Downfield shift of pyridine protons adjacent to N-oxide.

Characterization Notes:

• Mass Spectrometry (MS): The most direct evidence for the incorporation of the three deuterium atoms will be a +3 Da shift in the molecular weight compared to the unlabeled analogue at each stage following the introduction of the label.

• Nuclear Magnetic Resonance (NMR): In ¹H NMR spectra, the key confirmation will be the complete absence of the N-methyl singlet (typically around 2.9-3.0 ppm in the unlabeled compound). The integration of the remaining aromatic and amide protons should be consistent with the structure.

• High-Performance Liquid Chromatography (HPLC): HPLC is essential for assessing the purity of the intermediates and the final product, ensuring they meet the stringent requirements for use as an analytical standard. [14]

References

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• Pinto, A., et al. (2023). Pyridine-based Strategy towards Nitrogen Isotope Exchange. ChemRxiv. Available at: [Link]

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• Pinto, A., et al. (2024). Pyridine-based strategies towards nitrogen isotope exchange and multiple isotope incorporation. Nature Communications, 15(1), 6061. Available at: [Link]

• Nguyen, H. M. H., et al. (2024). Synthesis of 15N-Pyridines and Higher Mass Isotopologs via Zincke Imine Intermediates. Journal of the American Chemical Society, 146(4), 2736-2743. Available at: [Link]

• Pinto, A., et al. (2024). Isotope exchange reactions of pyridine. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Pharmacokinetics of Regorafenib's M5 Metabolite

Introduction

Regorafenib is an oral multi-kinase inhibitor that has become a cornerstone in the treatment of various advanced cancers, including metastatic colorectal cancer (mCRC) and gastrointestinal stromal tumors (GIST).[1] Its mechanism of action involves targeting a broad spectrum of kinases implicated in tumor angiogenesis, oncogenesis, and the tumor microenvironment. The clinical pharmacology of regorafenib is complex, characterized by significant biotransformation into active metabolites that contribute substantially to its overall therapeutic and toxicological profile.

Among these, two major active metabolites, M2 (regorafenib-N-oxide) and M5 (N-desmethyl-regorafenib-N-oxide), are of critical importance.[2] In clinical studies, the systemic exposure to both M2 and M5 at steady state is comparable to that of the parent drug, regorafenib.[3][4] The M5 metabolite, in particular, exhibits a distinct pharmacokinetic profile, including a longer half-life, and demonstrates a potent inhibitory activity similar to the parent compound.[3][5]

This technical guide provides a comprehensive overview of the pharmacokinetics of the regorafenib M5 metabolite. We will delve into its metabolic formation, its detailed pharmacokinetic profile, the gold-standard bioanalytical methodologies for its quantification, and its clinical significance. A central focus of the analytical section will be the principled use of a stable isotope-labeled internal standard, such as regorafenib M5-d3, which is indispensable for the rigorous and accurate characterization required in drug development and clinical pharmacology.

Metabolic Pathway: The Bioactivation of Regorafenib to M5

The generation of the M5 metabolite is a sequential process primarily occurring in the liver. Regorafenib undergoes extensive oxidative metabolism, predominantly catalyzed by the cytochrome P450 3A4 (CYP3A4) enzyme.[6][2][7] The initial step is the N-oxidation of the pyridine moiety of regorafenib to form the active metabolite M2. Subsequently, M2 undergoes further N-demethylation, also mediated by CYP3A4, to yield the second active metabolite, M5.[7]

In parallel, regorafenib and its metabolites are also substrates for glucuronidation, a Phase II metabolic process facilitated mainly by the UGT1A9 enzyme, which converts them into more water-soluble forms for excretion.[2][5][8] This complex interplay of metabolic activation and detoxification pathways governs the circulating concentrations of regorafenib and its active metabolites.

Caption: Metabolic pathway of regorafenib to its active metabolites M2 and M5.

Pharmacokinetic Profile of the M5 Metabolite

The M5 metabolite exhibits unique pharmacokinetic characteristics that distinguish it from both the parent drug and the M2 metabolite. After oral administration of regorafenib, the plasma concentration-time profiles of regorafenib and its metabolites often show multiple peaks, which is suggestive of enterohepatic circulation.[5]

At steady state, achieved after multiple doses, the exposure to M5 (as measured by the Area Under the Curve, AUC) becomes comparable to that of regorafenib itself.[9][3] A key differentiating feature is its longer terminal half-life (t½), which is approximately 60 hours, compared to 20-40 hours for regorafenib and M2.[5] This prolonged half-life contributes to its sustained plasma concentrations and potential for accumulation with daily dosing.

Like the parent drug, M5 is highly bound to plasma proteins.[10] However, its unbound fraction in human plasma is significantly lower (~0.05%) compared to both regorafenib (~0.5%) and M2 (~0.2%).[3][11] This is a critical consideration, as only the unbound fraction is pharmacologically active. Despite its high total plasma concentration, the lower free fraction suggests that regorafenib and M2 may be the primary contributors to in vivo target inhibition, such as VEGFR2.[11]

Table 1: Comparative Pharmacokinetic Parameters of Regorafenib and its Active Metabolites in Humans (Steady State)

Parameter	Regorafenib	Metabolite M2	Metabolite M5
Terminal Half-life (t½)	~20 - 40 hours[5]	~20 - 40 hours[5]	~60 hours[5]
Time to Max. Conc. (Tmax)	Multiple peaks (1-6 h, 24 h)[5]	Multiple peaks[5]	Multiple peaks[5]
Relative Exposure (AUC)	Comparable to M2 and M5[9][3][5]	Comparable to Regorafenib and M5[9][3][5]	Comparable to Regorafenib and M2[9][3][5]
Plasma Protein Binding	~99.5%[10]	~99.8%[9]	~99.95%[9][11]

| Unbound Fraction | ~0.5% | ~0.2% | ~0.05%[9][11] |

Bioanalytical Methodology for M5 Quantification

Accurate quantification of the M5 metabolite in biological matrices is fundamental for defining its pharmacokinetic profile, establishing exposure-response relationships, and implementing therapeutic drug monitoring. The gold-standard technique for this purpose is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[12][13][14][15]

Core Principle: Stable Isotope Dilution using M5-d3

The cornerstone of a robust LC-MS/MS assay is the use of an appropriate internal standard (IS). A stable isotope-labeled (SIL) internal standard, such as the deuterated analogue regorafenib M5-d3 , represents the ideal choice.

Causality behind this choice:

• Physicochemical Similarity: M5-d3 is chemically identical to M5, except for a slight increase in mass due to the deuterium atoms. This ensures it behaves virtually identically during every step of the analytical process, including extraction, chromatography, and ionization.

• Correction for Variability: Any analyte loss during sample preparation or fluctuations in instrument response will affect both the analyte (M5) and the SIL-IS (M5-d3) to the same degree. By measuring the ratio of the analyte signal to the IS signal, these variations are effectively cancelled out, leading to superior accuracy and precision.

Detailed Experimental Protocol: LC-MS/MS Quantification of M5

This protocol is a synthesized example based on validated methods published in the literature.[12][13][16][17]

1. Sample Preparation (Protein Precipitation) This method is chosen for its speed and simplicity, making it suitable for high-throughput analysis.

• Step 1: Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Step 2: Add 10 µL of the internal standard working solution (e.g., M5-d3 in methanol).

• Step 3: Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

• Step 4: Vortex the mixture for 1 minute.

• Step 5: Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Step 6: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

2. Chromatographic Separation (UPLC) The goal is to achieve baseline separation of M5 from regorafenib, M2, and other potential interferences.

• System: Waters ACQUITY UPLC or equivalent.

• Column: A reverse-phase column, such as an ACE C18 or equivalent (e.g., 100mm × 2.1mm, 1.8 µm).[13]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A linear gradient from ~30% to 70% Mobile Phase B over 3-4 minutes.

• Injection Volume: 5 µL.

3. Mass Spectrometric Detection (MS/MS) Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides exceptional selectivity and sensitivity.

• System: Sciex API 5500 or equivalent.

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.[12][15]

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.

Table 2: Example MRM Transitions for M5 and M5-d3

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Rationale
Regorafenib M5	m/z 469.1	m/z 282.1	Fragmentation of the amide bond

| Regorafenib M5-d3 (IS) | m/z 472.1 | m/z 282.1 | Mass shift of +3 in precursor; common product ion |

Method Validation

Any bioanalytical method must be rigorously validated according to regulatory guidelines (e.g., FDA, EMA) to ensure its reliability.[13][14]

Table 3: Key Bioanalytical Method Validation Parameters

Parameter	Acceptance Criteria	Typical Performance[12][15][16][18]
Linearity (R²)	≥ 0.99	≥ 0.99
Lower Limit of Quantification (LLOQ)	S/N > 10; Accuracy ±20%; Precision ≤20%	5 - 10 ng/mL
Accuracy (% Bias)	Within ±15% (except LLOQ)	90 - 110%
Precision (%CV)	≤ 15% (except LLOQ)	< 15%
Recovery	Consistent and reproducible	> 80%
Matrix Effect	Minimal and compensated by IS	Minimal

| Stability | Bench-top, Freeze-thaw, Long-term | Stable under typical lab conditions |

Bioanalytical Workflow Diagram

Caption: Workflow for the bioanalytical quantification of Regorafenib M5.

Clinical Significance and Applications

The substantial exposure and potent activity of the M5 metabolite underscore its clinical relevance. It is considered a significant contributor to both the efficacy and the toxicity of regorafenib therapy.[9][11]

Several studies have explored the relationship between the plasma concentrations of regorafenib metabolites and clinical outcomes. Notably, higher trough concentrations (Ctrough) of M5 have been significantly correlated with the incidence and severity of adverse events such as hypertension and hand-foot skin reaction.[19][20] This suggests that monitoring M5 levels could be clinically useful for predicting and managing treatment-related toxicities.[20]

The significant inter-individual variability observed in the pharmacokinetics of regorafenib and its metabolites is a major clinical challenge.[21] This variability can be influenced by multiple factors, including genetic polymorphisms in metabolizing enzymes like CYP3A4 and UGT1A9, as well as in drug transporters such as ABCG2 (BCRP), for which M5 is a substrate.[20][21]

These findings have led to the proposal of using therapeutic drug monitoring (TDM) to optimize regorafenib dosing. By measuring the trough concentrations of the parent drug and its active metabolites (M2 and M5), clinicians could potentially tailor the dose to achieve exposures within a therapeutic window that maximizes efficacy while minimizing toxicity.[6][22]

Conclusion

The regorafenib M5 metabolite is far more than a simple biotransformation product; it is a major, pharmacologically active entity with a distinct pharmacokinetic profile that significantly influences the clinical effects of regorafenib. Its comparable steady-state exposure to the parent drug and its prolonged half-life make it a key component of the drug's overall activity and safety profile.

For researchers and drug development professionals, a thorough understanding of M5's pharmacokinetics is essential for interpreting preclinical and clinical data. The implementation of robust, validated bioanalytical methods, founded on the principle of stable isotope dilution with internal standards like M5-d3, is non-negotiable for generating the high-quality data needed to characterize its disposition, establish exposure-response relationships, and ultimately, enhance the therapeutic use of regorafenib for patients with advanced cancers.

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Regorafenib Pyridine N-Oxide d3: Isotopic Purity Specifications and Bioanalytical Validation Strategies

Introduction & Mechanistic Context

Regorafenib is a potent oral multi-kinase inhibitor utilized in the oncology sector for targeting tumor angiogenesis and the tumor microenvironment. In vivo, regorafenib is primarily metabolized by the cytochrome P450 system (specifically CYP3A4) into two major active metabolites: the pyridine N-oxide (M2) and the desmethyl pyridine N-oxide (M5) 1.

In regulated LC-MS/MS bioanalysis, quantifying the M2 metabolite with high precision requires a Stable Isotope-Labeled Internal Standard (SIL-IS) [[2]](). The Regorafenib pyridine N-oxide d3 standard is the industry benchmark. However, the isotopic purity of this standard is not merely a certificate of analysis checkbox; it is the foundational variable that dictates the Lower Limit of Quantification (LLOQ) and the linear dynamic range of the assay.

CYP3A4-mediated oxidation of Regorafenib to its active M2 metabolite.

Structural Causality: The Mass Shift and Isotopic Envelope

The selection of a d3 (+3 Da) mass shift for the M2 metabolite is driven by strict mass spectrometry principles. Regorafenib contains one chlorine atom, which naturally exists as ³⁵Cl (~75%) and ³⁷Cl (~25%). Consequently, the unlabeled M2 analyte exhibits a massive M+2 isotopic peak (roughly 32% the intensity of the monoisotopic peak).

If a d1 or d2 label were used, the internal standard's mass would be completely buried within the natural isotopic envelope of the unlabeled drug. By utilizing a d3 label (typically deuterated at the chemically stable N-methyl group to prevent H/D exchange in protic biological matrices), the monoisotopic mass of the IS is pushed to M+3 3.

The Causality of Cross-Talk: Even at M+3, the combination of ³⁷Cl and ¹³C isotopes means the unlabeled analyte naturally possesses an M+3 peak at approximately 7–8% relative abundance. Therefore, injecting the unlabeled analyte at the Upper Limit of Quantification (ULOQ) will inherently produce a signal in the IS channel. To counteract this, the isotopic purity of the d3 standard must be extraordinarily high (≥99% enrichment) to prevent the reverse scenario: the IS bleeding into the analyte channel and artificially inflating the LLOQ 4.

Self-Validating Protocol: Evaluating Isotopic Cross-Talk

To ensure analytical integrity under FDA and ICH M10 guidelines, the isotopic purity of Regorafenib M2-d3 cannot be assumed from the vendor's lot analysis; it must be dynamically validated against the assay's specific calibration range. The following protocol is a self-validating system because it anchors the purity requirement directly to the empirical LLOQ and ULOQ responses of the mass spectrometer.

Step-by-Step Methodology

• Matrix Preparation (Zero Sample): Extract a blank biological matrix (e.g., human plasma) without the addition of the M2 analyte or the M2-d3 IS. This establishes the baseline instrumental noise and endogenous matrix background.

• LLOQ Establishment: Extract the matrix spiked strictly with the M2 analyte at the targeted Lower Limit of Quantification. Do not add the IS. Record the peak area in the analyte MRM transition.

• IS Interference Check (Purity Validation): Extract a blank matrix spiked only with the M2-d3 IS at the designated working concentration. Monitor the analyte MRM channel.

  • Causality: If the d3 standard contains residual d0 (unlabeled M2), a peak will appear in the analyte channel. This peak area must be ≤ 5% of the LLOQ peak area established in Step 2.

• Analyte Interference Check (Envelope Bleed Validation): Extract a matrix spiked only with the M2 analyte at the Upper Limit of Quantification (ULOQ). Monitor the IS MRM channel.

  • Causality: Due to the natural M+3 isotopic bleed from the chlorine/carbon envelope, a peak will appear in the IS channel. The IS working concentration must be calibrated so that this ULOQ bleed represents ≤ 5% of the total IS response.

• Data Analysis: Calculate the interference ratios. If either threshold is breached, the IS working concentration must be adjusted, or a higher-purity SIL-IS (e.g., ¹³C-d3 yielding a +4 Da shift) must be procured 3.

Self-validating LC-MS/MS workflow for assessing isotopic cross-talk.

Quantitative Data Summaries

The following tables synthesize the strict physicochemical specifications required for the Regorafenib M2-d3 standard and the regulatory acceptance criteria that govern its use in bioanalytical workflows.

Table 1: Physicochemical and Isotopic Specifications

Parameter	Specification	Mechanistic Causality / Rationale
Target Analyte	Regorafenib Pyridine N-oxide (M2)	Primary active human metabolite requiring quantification.
IS Molecular Formula	C₂₁H₁₂D₃ClF₄N₄O₄	+3 Da mass shift bypasses the massive ³⁷Cl (M+2) natural isotopic peak.
Chemical Purity	≥ 95.0%	Ensures accurate weighing and prevents chromatographic suppression from synthetic impurities.
Isotopic Enrichment	≥ 99.0% d3	Minimizes residual d0 (unlabeled) M2, preventing false-positive integration at the LLOQ.
Labeling Site	N-methyl group	Aliphatic carbon-bound deuterium prevents H/D exchange in aqueous biological matrices.

Table 2: Regulatory Acceptance Criteria (ICH M10 / FDA)

Interference Metric	Maximum Threshold	Bioanalytical Implication
IS contribution to Analyte	≤ 5% of LLOQ response	Prevents baseline inflation. If >5%, the assay's sensitivity is compromised, forcing a higher LLOQ.
Analyte contribution to IS	≤ 5% of IS response	Ensures the IS response remains mathematically constant across the curve, preventing ratio distortion at the ULOQ.

Conclusion

The integration of Regorafenib pyridine N-oxide d3 into an LC-MS/MS workflow is a delicate balance of mass spectrometry physics and synthetic chemistry. Because of the heavy natural isotopic envelope generated by the drug's chlorine atom, a +3 Da shift represents the absolute minimum clearance required. Consequently, bioanalytical scientists must enforce rigorous isotopic purity specifications (>99% enrichment) and rely on self-validating cross-talk protocols to ensure that the internal standard corrects for matrix effects without inadvertently corrupting the assay's limits of quantification.

References

• PMDA Report on the Deliberation Results (Regorafenib Hydrate) Pharmaceuticals and Medical Devices Agency (PMDA)
• Regorafenib N-Oxide-13C-d3 (M2 Metabolite-13C-d3)
• Deuterated Standards for LC-MS Analysis: Selection & Custom Synthesis ResolveMass Labor
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Mechanism of Action of Regorafenib's Pyridine N-Oxide Metabolites: A Comprehensive Analysis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Regorafenib is an oral multi-kinase inhibitor that has demonstrated clinical efficacy in various solid tumors, including metastatic colorectal cancer (mCRC) and gastrointestinal stromal tumors (GIST)[1][2]. Its mechanism of action extends beyond the parent compound to its two major, pharmacologically active pyridine N-oxide metabolites, M-2 (regorafenib N-oxide) and M-5 (N-desmethyl N-oxide regorafenib)[3][4]. In clinical studies, the systemic exposure to these metabolites at steady state is comparable to that of regorafenib itself, highlighting their potential contribution to the overall therapeutic effect and toxicity profile of the drug[1][2]. This guide provides a detailed examination of the biotransformation, mechanism of action, and preclinical validation of the M-2 and M-5 metabolites, offering a comprehensive resource for professionals in oncology and drug development. We will dissect their kinase inhibition profiles, cellular activities, and in vivo pharmacology, supported by validated experimental protocols and comparative data, to elucidate their critical role in the clinical activity of regorafenib.

Introduction: The Clinical Landscape of Regorafenib

Regorafenib is a small molecule inhibitor that targets multiple protein kinases involved in critical cancer-related processes such as angiogenesis, oncogenesis, and the maintenance of the tumor microenvironment[1][5][6]. Its approval for use in treatment-refractory cancers underscores the clinical need for agents that can overcome resistance to standard therapies[2][7]. The drug's efficacy is attributed to its broad-spectrum inhibition of key kinases including:

• Angiogenic Kinases: Vascular Endothelial Growth Factor Receptors (VEGFR1-3), Tyrosine kinase with immunoglobulin-like and EGF-like domains 2 (TIE2)[3][8].

• Oncogenic Kinases: KIT, RET, RAF-1, BRAF[3][9].

• Stromal and Microenvironment Kinases: Platelet-Derived Growth Factor Receptors (PDGFR), Fibroblast Growth Factor Receptors (FGFR)[2][10].

Given that regorafenib is administered orally and undergoes extensive hepatic metabolism, a thorough understanding of its biotransformation and the activity of its metabolites is paramount for optimizing its clinical application[1][11].

Biotransformation: Formation of the M-2 and M-5 Metabolites

Regorafenib is primarily metabolized in the liver through oxidative pathways mediated by the cytochrome P450 3A4 (CYP3A4) enzyme, as well as through glucuronidation by UGT1A9[4][11][12]. The principal oxidative pathway leads to the formation of the two key pyridine N-oxide metabolites.

• Metabolite M-2 (Regorafenib N-oxide): This is the primary N-oxide metabolite formed directly from regorafenib via CYP3A4-mediated oxidation[1][13]. It circulates systemically at concentrations comparable to the parent drug at steady state[14].

• Metabolite M-5 (N-desmethyl N-oxide regorafenib): This secondary metabolite is formed through further oxidative biotransformation of M-2, specifically by demethylation[1][2].

The progressive accumulation of both M-2 and M-5 is observed over the course of treatment, a phenomenon attributed to both hepatic metabolism and a potential enterohepatic cycle[15][16]. This significant and sustained exposure underscores the necessity of characterizing their independent pharmacological activity.

Caption: Metabolic pathway of regorafenib to its active metabolites.

Core Mechanism of Action: A Comparative Kinase Inhibition Analysis

The central tenet of the metabolites' activity lies in their ability to inhibit a spectrum of protein kinases with potency comparable to the parent compound. Preclinical studies have systematically evaluated and compared the inhibitory profiles of regorafenib, M-2, and M-5.

Biochemical Kinase Inhibition Profile

Competitive binding assays reveal that M-2 and M-5 possess kinase inhibition profiles that are strikingly similar to regorafenib[1][17]. They effectively inhibit key kinases implicated in tumor angiogenesis and oncogenesis with comparable potency[18].

Kinase Target	Regorafenib (Kd nmol/L)	Metabolite M-2 (Kd nmol/L)	Metabolite M-5 (Kd nmol/L)
VEGFR1	15	23	17
VEGFR2	28	46	40
KIT	6.9	9.8	5.8
RET	5.2	7.6	5.8
PDGFRβ	22	39	24
RAF-1	2.5	3.1	2.8
Table adapted from data presented in Zopf et al.[18]

This similarity in binding affinity (Kd) suggests that from a biochemical standpoint, both M-2 and M-5 are not attenuated byproducts but potent multi-kinase inhibitors in their own right.

Impact on Cellular Signaling Pathways

The inhibition of these kinases by regorafenib and its metabolites disrupts downstream signaling cascades that are crucial for tumor cell survival and proliferation. The primary pathways affected include the RAS/RAF/MEK/ERK pathway, which governs cell proliferation, and the VEGFR/PDGFR pathways, which are central to angiogenesis[8][9][10].

Caption: Inhibition of key oncogenic and angiogenic signaling pathways.

Experimental Validation and Methodologies

The characterization of the M-2 and M-5 metabolites relies on a series of robust in vitro and in vivo experimental workflows. Understanding these protocols is key to appreciating the evidence supporting their mechanism of action.

Workflow: From Metabolite Synthesis to In Vivo Efficacy

Caption: Workflow for characterizing drug metabolite activity.

Protocol: In Vitro Kinase Inhibition Assay (Competitive Binding)

This protocol outlines a method to determine the binding affinity (Kd) of a compound to a panel of kinases, a crucial step for validating its mechanism of action.

• Objective: To quantify the binding of regorafenib, M-2, and M-5 to a large panel of human kinases.

• Principle: The assay measures the ability of a test compound to compete with a known, immobilized ligand for the active site of a specific kinase. The amount of kinase bound to the immobilized ligand is measured, and a lower signal indicates stronger competition from the test compound.

• Methodology:

  • Preparation: Synthesize and purify regorafenib, M-2, and M-5. Prepare stock solutions in 100% dimethyl sulfoxide (DMSO)[1][2].

  • Assay Setup: Utilize a commercial kinase panel platform (e.g., KINOMEscan®). Kinases are tagged with DNA and incubated with a ligand-coated solid support (e.g., beads).

  • Competition: Add test compounds (regorafenib, M-2, or M-5) at a specified concentration (e.g., 10 µM) to the kinase/bead mixture.

  • Incubation: Allow the competition reaction to reach equilibrium.

  • Quantification: Wash away unbound kinases. The amount of kinase remaining on the beads is quantified using quantitative PCR (qPCR) of the DNA tag.

  • Data Analysis: Calculate the percentage of kinase bound relative to a DMSO control. Convert this to a Kd (dissociation constant) value, where a lower Kd indicates higher binding affinity.

• Causality & Rationale: This experiment is foundational. It directly tests the interaction between the drug/metabolite and its putative targets. By using a broad panel, it not only confirms expected targets but can also reveal unexpected off-target effects, providing a comprehensive safety and efficacy profile[18].

Protocol: In Vivo Tumor Xenograft Study

This protocol describes how to assess the antitumor efficacy of the metabolites in a living system.

• Objective: To determine if orally administered M-2 and M-5 can inhibit tumor growth in murine models, similar to the parent drug regorafenib.

• Principle: Human tumor cells are implanted into immunodeficient mice. Once tumors are established, the mice are treated with the test compounds, and tumor growth is monitored over time.

• Methodology:

  • Cell Culture: Culture human cancer cell lines (e.g., HT-29 colorectal cancer, MDA-MB-231 breast cancer) under standard conditions[2].

  • Implantation: Subcutaneously inject a suspension of tumor cells into the flank of immunodeficient mice (e.g., NMRI Foxn1 nu/nu)[2].

  • Tumor Growth & Randomization: Monitor tumor growth. When tumors reach a predetermined size (e.g., 100 mm³), randomize mice into treatment groups (Vehicle control, Regorafenib, M-2, M-5).

  • Dosing: Prepare dosing solutions in an appropriate vehicle (e.g., polypropylene glycol/polyethylene glycol 400/Pluronic F68)[2]. Administer compounds orally once daily at a specified dose (e.g., 10 mg/kg/day)[1][17].

  • Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

  • Endpoint & Analysis: At the end of the study, euthanize mice and excise tumors. Compare the final tumor volumes between the treated groups and the vehicle control group to determine the percentage of tumor growth inhibition (TGI).

• Causality & Rationale: This experiment moves beyond biochemical interaction to test for a therapeutic effect in a complex biological system. It validates that the metabolites are not only active at a molecular level but are also bioavailable and can exert a significant antitumor effect in vivo, which is a critical step in drug development[1][19].

Pharmacokinetics and Clinical Contribution

While M-2 and M-5 show similar potency in biochemical and cellular assays, their contribution to in vivo activity is also governed by their pharmacokinetic properties, particularly plasma protein binding.

Compound	Human Plasma Unbound Fraction	Murine Plasma Unbound Fraction
Regorafenib	~0.5%	~0.6%
Metabolite M-2	~0.2%	~0.9%
Metabolite M-5	~0.05%	~0.4%
Data compiled from Zopf et al.[1][2][17]

All three compounds are highly protein-bound (>99%)[1][2]. However, the subtle differences in the unbound (free) fraction are critical, as only the free drug is available to exert a pharmacological effect. When total plasma concentrations are considered alongside the unbound fraction, estimates suggest that the free plasma concentrations of regorafenib and M-2, but not M-5, exceed the IC50 values for key targets like VEGFR2[1][4][17]. This leads to the crucial insight that regorafenib and the M-2 metabolite are likely the primary contributors to the overall pharmacological activity observed in patients [4][17].

Furthermore, clinical data suggest a correlation between the trough concentrations of the parent drug and its metabolites with both efficacy and toxicity, making therapeutic drug monitoring a potential strategy for personalizing treatment[15][20][21].

Conclusion

The pyridine N-oxide metabolites of regorafenib, M-2 and M-5, are not inert byproducts but are pharmacologically active agents that significantly contribute to the drug's clinical profile. They possess a multi-kinase inhibition spectrum and potency that is remarkably similar to the parent compound, effectively targeting key pathways in angiogenesis and oncogenesis. Preclinical in vivo studies confirm their potent antitumor efficacy. Pharmacokinetic analyses further refine this understanding, identifying the parent drug, regorafenib, and its primary N-oxide metabolite, M-2, as the principal drivers of in vivo activity due to their achievable free plasma concentrations. For drug development professionals and researchers, this detailed understanding is critical for interpreting clinical data, managing patient toxicity, and designing next-generation kinase inhibitors where metabolic pathways and metabolite activity are considered integral components of the drug's overall mechanism of action.

References

• Zopf, D., Fichtner, I., Bhargava, A., et al. (2016). Pharmacologic activity and pharmacokinetics of metabolites of regorafenib in preclinical models. Cancer Medicine, 5(11), 3176–3185. [Link]

• ResearchGate. (n.d.). The proposed metabolic pathway of regorafenib in humans in vivo. ResearchGate. [Link]

• Zopf, D., Fichtner, I., Bhargava, A., et al. (2016). Pharmacologic activity and pharmacokinetics of metabolites of regorafenib in preclinical models. PubMed. [Link]

• Fukudo, M., Asai, K., Tani, C., et al. (2021). Pharmacokinetics of the oral multikinase inhibitor regorafenib and its association with real-world treatment outcomes. Investigational New Drugs, 39(5), 1335–1343. [Link]

• Osumi, H., Shinozaki, E., Suenaga, M., et al. (2020). Higher Systemic Exposure to Unbound Active Metabolites of Regorafenib Is Associated With Short Progression-Free Survival in Colorectal Cancer Patients. Clinical Pharmacology & Therapeutics, 108(3), 586–595. [Link]

• ResearchGate. (n.d.). Biochemical kinase selectivity profiles of regorafenib, M-2, and M-5. ResearchGate. [Link]

• Zopf, D., Fichtner, I., Bhargava, A., et al. (2016). Pharmacologic activity and pharmacokinetics of metabolites of regorafenib in preclinical models. Semantic Scholar. [Link]

• ResearchGate. (2016). (PDF) Pharmacologic activity and pharmacokinetics of metabolites of regorafenib in preclinical models. ResearchGate. [Link]

• Fukudo, M., Asai, K., Tani, C., et al. (2021). Regorafenib pharmacokinetics and its association with real-world treatment outcomes. SpringerLink. [Link]

• Jover, R., G-S., G., et al. (2021). Impact of trough concentrations of regorafenib and its major metabolites M-2 and M-5 on overall survival of chemorefractory metastatic colorectal cancer patients: results from a multicenter GERCOR TEXCAN phase II study. European Journal of Cancer, 159, 206-216. [Link]

• Fukudo, M., Asai, K., Tani, C., et al. (2021). Pharmacokinetics of the oral multikinase inhibitor regorafenib and its association with real-world treatment outcomes. ProQuest. [Link]

• ResearchGate. (n.d.). Final population PK model for regorafenib, M-2 and M-5, incorporating enterohepatic circulation. ResearchGate. [Link]

• Wiernicka, A., St-J., W., et al. (2024). A Pharmacokinetic Study of the Interaction Between Regorafenib and Paracetamol in Male Rats. MDPI. [Link]

• Taguchi, D., Inoue, M., Ko, K., et al. (2020). Therapeutic drug monitoring of regorafenib and its metabolite M5 can predict treatment efficacy and the occurrence of skin toxicities. International Journal of Clinical Oncology, 25(4), 531–540. [Link]

• Therapeutic Goods Administration (TGA). (n.d.). Attachment 2. Extract from the Clinical Evaluation Report for Regorafenib. TGA. [Link]

• ResearchGate. (2021). Impact of trough concentrations of regorafenib and its major metabolites M-2 and M-5 on overall survival of chemorefractory metastatic colorectal cancer patients: Results from a multicentre GERCOR TEXCAN phase II study. ResearchGate. [Link]

• Uchida, Y., et al. (2022). Baseline soluble MICA levels act as a predictive biomarker for the efficacy of regorafenib treatment in colorectal cancer. Oncology Letters. [Link]

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Protocols & Analytical Methods

Application Note: Preparation, Storage, and LC-MS/MS Utilization of Regorafenib(Pyridine)-N-oxide-d3

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists Document Type: Advanced Technical Protocol & Application Guide

Introduction and Mechanistic Context

Regorafenib is an oral multikinase inhibitor extensively used in the treatment of metastatic colorectal cancer, hepatocellular carcinoma, and gastrointestinal stromal tumors[1]. In vivo, regorafenib is primarily metabolized by the hepatic cytochrome P450 3A4 (CYP3A4) enzyme into two major, pharmacologically active metabolites: regorafenib N-oxide (M-2) and N-desmethyl regorafenib N-oxide (M-5) [1].

Because the systemic exposure of these metabolites is highly variable and directly correlates with both clinical efficacy and toxicity, Therapeutic Drug Monitoring (TDM) and Pharmacokinetic (PK) profiling are critical[1]. To achieve high-fidelity quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), stable isotope-labeled internal standards (SIL-IS) are required. Regorafenib(Pyridine)-N-oxide-d3 (labeled with three deuterium atoms) serves as the definitive SIL-IS for the M-2 metabolite. It perfectly mimics the chromatographic retention time and ionization efficiency of the endogenous M-2 analyte, thereby self-correcting for matrix effects and extraction losses[2].

Fig 1: Regorafenib CYP3A4 metabolism pathway and the tracking role of the d3-labeled SIL-IS.

Physicochemical Properties & Handling Causality

Before preparing the stock solution, it is vital to understand the causality behind the solvent and storage choices. Regorafenib and its N-oxide metabolites are highly hydrophobic, possessing a diphenylurea and pyridine structure that makes them sparingly soluble in aqueous buffers[3].

Parameter	Value / Specification
Molecular Formula	C21H12D3ClF4N4O4
Molecular Weight	501.83 g/mol
Primary Solvent	DMSO (Dimethyl Sulfoxide)
Light Sensitivity	High (Requires Amber Glassware)
LogP (Estimated)	~4.5 (Highly Lipophilic)

• Why DMSO? The strong aprotic nature of DMSO is required to fully solvate the crystalline lattice of the compound at 1.0 mg/mL[3]. Using methanol or acetonitrile for the primary stock often results in micro-precipitation, which catastrophically skews quantitative standard curves.

• Why Light Protection? The fluorophenoxy and pyridine N-oxide moieties undergo rapid photo-degradation under standard laboratory fluorescent lighting. All procedures must be conducted under low-light conditions using amber vials.

Step-by-Step Methodology: Solution Preparation & Extraction

This protocol is designed as a self-validating system . By incorporating gravimetric checks and specific solvent transitions, you ensure that any volumetric errors are caught before LC-MS/MS injection.

Phase A: Stock Solution Preparation (1.0 mg/mL)

• Gravimetric Weighing: Accurately weigh 1.0 mg of Regorafenib(Pyridine)-N-oxide-d3 powder on a microbalance.

• Solvation: Add 1.0 mL of LC-MS grade DMSO. (Self-Validation: Weigh the vial before and after adding DMSO. The mass difference should be ~1.099 g, reflecting DMSO's density of 1.099 g/mL).

• Dissolution: Vortex vigorously for 60 seconds, followed by sonication in a room-temperature water bath for 5 minutes. Inspect against a dark background to ensure no particulate matter remains.

• Aliquot & Storage: Divide into 50 µL single-use aliquots in amber glass vials to prevent freeze-thaw degradation. Store immediately at -80°C[4].

Phase B: Working Internal Standard Solution (50 ng/mL)

• Thaw one 50 µL DMSO stock aliquot at room temperature.

• Transfer 10 µL of the stock into a 200 mL volumetric flask.

• Dilute to volume with LC-MS grade Acetonitrile (ACN).

  • Causality Insight: Acetonitrile is chosen here because it acts as both the IS delivery vehicle and the primary protein precipitation agent in the next phase[5].

Phase C: Plasma Sample Extraction (Protein Precipitation)

• Spiking: Aliquot 100 µL of blank or patient plasma into a 2.0 mL Eppendorf tube. Add 20 µL of the Working IS Solution (50 ng/mL)[5].

• Equilibration: Vortex for 30 seconds to allow the SIL-IS to bind to plasma proteins similarly to the endogenous analyte.

• Precipitation: Add 300 µL of cold Acetonitrile (4°C)[5].

• Separation: Vortex vigorously for 2.0 minutes, then centrifuge at 13,000 × g for 10 minutes at 4°C[5].

• Transfer: Extract 100 µL of the clear supernatant into an amber auto-sampler vial for LC-MS/MS analysis.

Fig 2: Step-by-step workflow for IS preparation and plasma protein precipitation.

LC-MS/MS Analytical Conditions

To validate the absence of deuterium exchange (which can occur in protic environments), monitor the Multiple Reaction Monitoring (MRM) transitions for both the d0 (unlabeled) and d3 isotopes during your initial system suitability test.

Recommended Gradient Elution Profile: Column: Sub-2 µm particle C18 column (e.g., 2.1 × 50 mm, 1.6 µm)[4] Mobile Phase A: 0.1% Formic Acid in Water[5] Mobile Phase B: Acetonitrile[5]

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0 - 0.5	0.40	90%	10%
0.5 - 1.0	0.40	10%	90%
1.0 - 2.0	0.40	10%	90%
2.0 - 3.0	0.40	90%	10%

Note: The SIL-IS (Regorafenib-N-oxide-d3) will co-elute exactly with the endogenous Regorafenib N-oxide (M-2) peak, typically around 1.2 - 1.5 minutes depending on dead volume.

Storage and Stability Guidelines

Maintaining the isotopic purity and chemical stability of the standard is paramount.

• Neat Solid Powder: Store tightly sealed at 2°C to 8°C (short-term) or -20°C (long-term). Must be protected from moisture and light.

• Primary DMSO Stock (1.0 mg/mL): Stable for up to 180 days when stored at -80°C in amber aliquots[4]. Do not subject to more than 3 freeze-thaw cycles, as condensation introduces water into the DMSO, accelerating degradation.

• Working Solution (50 ng/mL in ACN): Store at 4°C. Discard after 7 days. Causality: While stable chemically, the low concentration makes it susceptible to adsorption onto the glass walls of the volumetric flask over time.

References

• Development of a UPLC-MS/MS method and its application for the pharmacokinetic analysis of regorafenib in rats PubMed (NIH) [Link]

• Liquid chromatography-tandem mass spectrometric assay for the multikinase inhibitor regorafenib in plasma ResearchGate[Link]

• A high throughput method for Monitoring of Sorafenib, regorafenib, cabozantinib and their metabolites with UPLC-MS/MS in rat plasma Frontiers in Pharmacology[Link]

• N-Desmethyl Regorafenib (Pyridine)-N-oxide-d3 | CAS 835621-12-0 (Unlabelled) Kaaris Labs[Link]

• Pharmacokinetic Interaction Between Olaparib and Regorafenib in an Animal Model PMC (NIH)[Link]

Sources

• 1. Development of a UPLC-MS/MS method and its application for the pharmacokinetic analysis of regorafenib in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. Pharmacokinetic Interaction Between Olaparib and Regorafenib in an Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | A high throughput method for Monitoring of Sorafenib, regorafenib, cabozantinib and their metabolites with UPLC-MS/MS in rat plasma [frontiersin.org]

Therapeutic drug monitoring of regorafenib using d3 internal standards

Application Note: Therapeutic Drug Monitoring of Regorafenib and Active Metabolites Using Stable Isotope-Labeled (d3) Internal Standards

Executive Summary

Therapeutic drug monitoring (TDM) of the multi-kinase inhibitor regorafenib is increasingly recognized as a clinical necessity due to its narrow therapeutic index and high inter-patient pharmacokinetic variability. Because regorafenib is metabolized into two pharmacologically active metabolites—M-2 (N-oxide) and M-5 (N-desmethyl N-oxide)—accurate TDM requires the simultaneous quantification of all three entities. This Application Note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing deuterium-labeled (d3) internal standards to eliminate matrix effects and ensure absolute quantitative precision.

Mechanistic Overview & TDM Rationale

Regorafenib undergoes extensive hepatic metabolism primarily mediated by the cytochrome P450 enzyme CYP3A4, yielding the M-2 and M-5 metabolites. Both metabolites exhibit equipotent anti-angiogenic and anti-oncogenic kinase inhibition (targeting VEGFR1-3, KIT, RET, and BRAF) compared to the parent drug 1. Subsequently, these compounds are biotransformed via UGT1A9 into inactive glucuronides (M-7, M-8) 2.

Clinical evidence indicates that a composite steady-state trough concentration (Ctrough) of Regorafenib + M-2 + M-5 between 2.9 and 4.3 µg/mL correlates with optimal progression-free survival while minimizing dose-limiting toxicities, such as severe hand-foot skin reaction (HFSR) and hepatotoxicity 2.

Regorafenib metabolism pathway and composite Therapeutic Drug Monitoring (TDM) target.

The Causality of Stable Isotope Selection (Expert Insight)

In LC-MS/MS, co-eluting plasma lipids and proteins cause unpredictable ion suppression or enhancement. Stable isotope-labeled internal standards (SIL-IS) correct for this because they co-elute with the target analyte and experience identical matrix effects 3.

Crucial Methodological Causality: Commercially available regorafenib-d3 is often labeled on the N-methyl group (e.g., N-(methyl-13C-d3)) 4. Because the M-5 metabolite is formed via N-desmethylation, this specific d3-label is lost during in vivo metabolism. Therefore, relying solely on parent regorafenib-d3 to normalize M-5 quantification will lead to analytical failure. A robust assay mandates a multiplexed IS approach using specific M-2-d3 and M-5-d3 standards (where the deuterium is retained on the stable aromatic rings) to ensure each analyte is independently validated.

Self-Validating LC-MS/MS Protocol

Step-by-step LC-MS/MS workflow for regorafenib TDM using d3 internal standards.

Step-by-Step Methodology

1. Preparation of Calibrators and Internal Standards

• Action: Prepare matrix-matched calibration curves in blank human plasma.

• Causality: Regorafenib is >99% protein-bound. Using neat solvent for calibration curves fails to mimic the extraction recovery dynamics of actual patient samples, leading to skewed quantification.

• Action: Prepare a combined SIL-IS working solution containing Regorafenib-d3, M-2-d3, and M-5-d3 at 500 ng/mL in LC-MS grade methanol.

2. Sample Extraction (Protein Precipitation)

• Action: Transfer 50 µL of patient plasma to a microcentrifuge tube. Add 10 µL of the SIL-IS working solution and vortex briefly.

• Causality: Spiking the IS directly into the raw plasma before adding the extraction solvent ensures the IS acts as a true tracer, accounting for any physical losses during precipitation and transfer.

• Action: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid. Vortex vigorously for 2 minutes.

• Causality: ACN aggressively denatures plasma proteins, releasing the tightly bound regorafenib. Formic acid lowers the pH, ensuring the basic nitrogen atoms of the multi-kinase inhibitors remain protonated, which drastically improves solubility in the organic phase and primes the molecules for positive electrospray ionization (ESI+).

• Action: Centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer 100 µL of the supernatant and dilute with 100 µL of Mobile Phase A.

• Causality: Diluting the highly organic supernatant with the aqueous mobile phase prevents the "solvent effect"—a phenomenon where the strong injection solvent causes the analytes to break through the analytical column without focusing, leading to split or broadened chromatographic peaks.

3. Chromatographic Separation

• Column: C18 UPLC column (e.g., 50 × 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 30% B to 95% B over 3.0 min. Flow rate: 0.4 mL/min.

• Causality: The use of sub-2-micron particles combined with a buffered aqueous phase (ammonium formate) ensures sharp peak shapes and baseline resolution between the structurally similar M-2 (N-oxide) and the parent drug, preventing isobaric interference 5.

Quantitative Data & Parameters

Table 1: Pharmacokinetic TDM Target Ranges for Regorafenib Therapy

Analyte	Clinical Role	Target Ctrough Range (Steady State)
Regorafenib	Parent Drug	Evaluated as a composite sum
M-2	Active Metabolite (N-oxide)	Evaluated as a composite sum
M-5	Active Metabolite (N-desmethyl)	Evaluated as a composite sum

| Total (Reg + M-2 + M-5) | Composite Efficacy Marker | 2.9 – 4.3 µg/mL 2 |

Table 2: Optimized MRM Transitions for Analytes and d3-Internal Standards

Compound	Precursor Ion (m/z) [M+H]^+^	Product Ion (m/z)	Collision Energy (eV)	Role
Regorafenib	482.95	270.08	25	Target Analyte
Regorafenib-d3	486.02	273.07	25	Internal Standard
M-2 (N-oxide)	499.00	304.01	22	Target Analyte
M-2-d3	502.00	307.01	22	Internal Standard
M-5 (N-desmethyl)	485.94	202.02	28	Target Analyte

| M-5-d3 | 488.94 | 205.02 | 28 | Internal Standard |

(Note: Transitions are representative of positive ESI mode and align with validated clinical assays 1, 5.)

System Suitability & Self-Validating Quality Control

This protocol functions as a self-validating system through the continuous monitoring of the SIL-IS response:

• Matrix Effect (ME) Flagging: The absolute peak area of the d3-IS in every extracted patient sample is compared to the mean IS area of the calibration standards. If the IS area in a patient sample deviates by >50%, it indicates severe, uncorrected matrix suppression (e.g., from a co-administered drug or lipemia), automatically invalidating the quantitative result for that specific injection.

• Isotopic Crosstalk Verification: Because the d3-IS is only 3 Da heavier than the parent drug, the natural isotopic distribution of the unlabeled drug (specifically the ^37^Cl and ^13^C isotopes) can contribute to the IS MRM channel. The system validates against this by requiring a "Zero Sample" (plasma spiked with the highest calibrator, but no IS) to confirm that the contribution to the IS channel is <5% of the normal IS working response.

References

• A Pharmacokinetic Study of the Interaction Between Regorafenib and Paracetamol in Male Rats. NIH/PMC.1

• Regorafenib pharmacokinetics and its association with real-world treatment outcomes. ResearchGate. 2

• Therapeutic drug monitoring and tyrosine kinase inhibitors. NIH/PMC. 3

• A LC–MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma. ResearchGate. 5

• Regorafenib-13C,d3 (BAY 73-4506-13C,d3) | Stable Isotope. MedChemExpress. 4

Sources

• 1. A Pharmacokinetic Study of the Interaction Between Regorafenib and Paracetamol in Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic drug monitoring and tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Regorafenib(Pyridine)-N-oxide-d3 LC-MS/MS Analysis

Welcome to the technical support center for the LC-MS/MS analysis of Regorafenib and its stable isotope-labeled internal standard, Regorafenib(Pyridine)-N-oxide-d3. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome the common challenge of matrix effects in bioanalytical methods. Here, we provide in-depth, experience-driven answers to frequently encountered issues, ensuring the development of robust and reliable assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Regorafenib(Pyridine)-N-oxide-d3 internal standard signal is inconsistent and suppressed across different plasma lots. What is causing this, and how can I fix it?

A1: Understanding the Root Cause: Ion Suppression

Inconsistent and suppressed signals for your internal standard (IS), Regorafenib(Pyridine)-N-oxide-d3, are classic symptoms of matrix effects , specifically ion suppression . This phenomenon occurs when co-eluting endogenous components from the biological matrix (e.g., plasma) interfere with the ionization of the analyte and IS in the mass spectrometer's source.[1] This competition for ionization leads to a reduced signal intensity, compromising the accuracy and reproducibility of your assay.[2]

The primary culprits behind ion suppression in plasma samples are often phospholipids, which are abundant and can co-elute with the analytes of interest. Other matrix components like salts, proteins, and metabolites can also contribute to this effect.[1]

Troubleshooting Workflow:

Our recommended approach to diagnosing and mitigating this issue follows a systematic, multi-step process.

Caption: A systematic approach to identifying and resolving ion suppression.

Step-by-Step Mitigation Strategies:

• Confirm and Quantify the Matrix Effect: Before making significant changes, it's crucial to confirm that ion suppression is indeed the problem. The most direct way to visualize where ion suppression occurs in your chromatogram is through a post-column infusion experiment .[1][3] This involves continuously infusing a standard solution of your analyte and IS post-column while injecting a blank, extracted matrix sample. Dips in the baseline signal correspond to regions of ion suppression.

• Enhance Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they reach the LC-MS/MS system.[4][5]

  • Protein Precipitation (PPT): While simple and fast, PPT is often the least effective at removing phospholipids and other small molecules, which can lead to significant matrix effects.[5] It is a common starting point for methods analyzing tyrosine kinase inhibitors like Regorafenib.[6][7][8][9]

  • Liquid-Liquid Extraction (LLE): LLE offers a higher degree of cleanup by partitioning the analyte into an immiscible organic solvent, leaving many matrix components behind in the aqueous phase.[4] Adjusting the pH of the sample can optimize the extraction of basic or acidic analytes.[4] A double LLE can further improve selectivity.[4]

  • Solid-Phase Extraction (SPE): SPE is generally considered the most powerful technique for removing matrix interferences due to the variety of available sorbents and wash steps that can be tailored to selectively retain the analyte while washing away interfering compounds.[2]

• Optimize Chromatographic Separation: If sample preparation alone is insufficient, improving the chromatographic separation can help resolve your analyte and IS from the co-eluting matrix components.[10][11]

  • Gradient Modification: Adjusting the gradient slope, particularly around the elution time of your analyte, can improve separation from interfering peaks.[11]

  • Column Chemistry: Switching to a different column chemistry (e.g., from a standard C18 to a polar-embedded or biphenyl phase) can alter the selectivity and retention of both the analyte and matrix components.

  • UHPLC: Utilizing Ultra-High-Performance Liquid Chromatography (UHPLC) with sub-2 µm particle columns can provide higher resolution and better separation from matrix interferences.[12][13]

• Leverage a Stable Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal standard like Regorafenib(Pyridine)-N-oxide-d3 is a critical strategy.[14] Ideally, the IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for accurate correction of the analyte signal. However, significant suppression can still impact sensitivity.

Q2: I'm developing a new LC-MS/MS method for Regorafenib. Which sample preparation technique should I start with to minimize potential matrix effects from the outset?

A2: A Proactive Approach to Sample Preparation

When developing a new method, it is advantageous to start with a sample preparation technique that provides a good balance of cleanup efficiency, recovery, and ease of use. While protein precipitation is often the simplest, it may not be sufficient for complex matrices. A more robust starting point is often Liquid-Liquid Extraction (LLE) or a targeted Solid-Phase Extraction (SPE) method.

Comparison of Sample Preparation Techniques:

Technique	Selectivity/Cleanup	Recovery	Throughput	Initial Development Time
Protein Precipitation (PPT)	Low	High	High	Low
Liquid-Liquid Extraction (LLE)	Moderate	Moderate-High	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	High	Low-Moderate	High

Recommended Initial Protocol: Liquid-Liquid Extraction (LLE)

LLE provides a significant improvement in sample cleanliness over PPT with a manageable increase in method development time.[4]

Detailed LLE Protocol:

• Sample Aliquoting: To 100 µL of plasma sample, add the internal standard solution (Regorafenib(Pyridine)-N-oxide-d3).

• pH Adjustment (Optional but Recommended): Adjust the sample pH to be at least two units above the pKa of Regorafenib to ensure it is in its neutral, more extractable form.[4]

• Extraction: Add 600 µL of an appropriate organic solvent (e.g., methyl tert-butyl ether or ethyl acetate). Vortex for 5-10 minutes.

• Phase Separation: Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in the mobile phase to ensure compatibility with the LC system.

Caption: A typical workflow for sample cleanup using LLE.

Q3: How do I properly validate my method to ensure I have adequately addressed matrix effects according to regulatory guidelines?

A3: Validation is Key to a Defensible Method

Thorough method validation is essential to demonstrate that your assay is reliable and that matrix effects are controlled. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have specific guidelines for bioanalytical method validation.[15][16][17] The International Council for Harmonisation (ICH) M10 guideline provides harmonized recommendations.[17][18]

Key Validation Parameters for Matrix Effects:

• Matrix Effect Assessment: This is a direct evaluation of the impact of the matrix on the analyte's signal. It is typically assessed at low and high QC levels. The matrix factor (MF) is calculated by comparing the peak response of the analyte in a post-extraction spiked blank matrix to the peak response of the analyte in a neat solution.[19] The IS-normalized MF should be consistent across different lots of the biological matrix.

• Recovery: This parameter measures the efficiency of the extraction process. It is determined by comparing the analyte's peak response from an extracted sample to that of a post-extraction spiked sample.[1]

• Precision and Accuracy: These should be evaluated with calibration standards and quality control (QC) samples prepared in the same biological matrix as the study samples.[7][20] Acceptance criteria are typically within ±15% (±20% at the Lower Limit of Quantification, LLOQ).[19]

• Selectivity and Specificity: This involves analyzing blank matrix samples from multiple sources to ensure that endogenous components do not interfere with the detection of the analyte or IS.[7][19]

Experimental Protocol for Matrix Effect Evaluation:

• Prepare Three Sets of Samples:

  • Set A: Analyte and IS in a neat solution (e.g., mobile phase).

  • Set B: Blank matrix extract spiked with analyte and IS post-extraction.

  • Set C: Matrix samples spiked with analyte and IS before extraction.

• Analyze the Samples by LC-MS/MS.

• Calculate the Following:

  • Matrix Factor (MF) = (Peak Response in Set B) / (Peak Response in Set A)

  • Recovery (RE) = (Peak Response in Set C) / (Peak Response in Set B)

  • Overall Process Efficiency (PE) = (Peak Response in Set C) / (Peak Response in Set A) = MF x RE

A coefficient of variation (%CV) of the IS-normalized matrix factor of ≤15% across different matrix lots is generally considered acceptable.[19]

By systematically addressing these questions and following the outlined protocols, you can develop a robust, reliable, and defensible LC-MS/MS method for the quantification of Regorafenib, ensuring the integrity of your research and drug development data.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International. [Link]

• Development and Validation of a Simultaneous Quantification Method of 14 Tyrosine Kinase Inhibitors in Human Plasma Using LC-MS/ - Ingenta Connect. [Link]

• Development and validation of a sensitive LC-MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies - PubMed. [Link]

• Development and validation of a novel LC-MS/MS method for simultaneous quantitative determination of tyrosine kinase inhibitors in human plasma - PubMed. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma. [Link]

• Validation of Liquid Chromatography Coupled with Tandem Mass Spectrometry for the Determination of 12 Tyrosine Kinase Inhibitors (TKIs) and Their Application to Therapeutic Drug Monitoring in Adult and Pediatric Populations - MDPI. [Link]

• Development and validation of a sensitive LC–MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies - PMC. [Link]

• TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International. [Link]

• How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis - Drawell. [Link]

• Sample Prep Tech Tip: What is the Matrix Effect - Phenomenex. [Link]

• Do you know ways to remove the ionic supresion? - ResearchGate. [Link]

• How to reduce matrix effect and increase analyte signal in extracted samples? - SCIEX. [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed. [Link]

• Bioanalytical method development and validation of LC-ESI-MS/MS for estimation of Regorafenib monohydrate in K3EDTA human plasma - ijrti. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• A LC-MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma - PubMed. [Link]

• Development and validation of an analytical method for regorafenib and its metabolites in mouse plasma - PMC. [Link]

• ICH M10ガイドラインの経緯 - PMDA. [Link]

• Development of Fast and Simple LC-ESI-MS/MS Technique for the Quantification of Regorafenib; Application to Pharmacokinetics in Healthy Rabbits | Bentham Science Publishers. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. [Link]

• Chromatograms of regorafenib, regorafenib‐N‐oxide (M2),... - ResearchGate. [Link]

• Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC–MS/MS | Request PDF - ResearchGate. [Link]

• Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC-MS/MS - PubMed. [Link]

Sources

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. sepscience.com [sepscience.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Sample Prep Tech Tip: What is the Matrix Effect | Phenomenex [phenomenex.com]
• 6. Development and Validation of a Simultaneous Quantification Metho...: Ingenta Connect [ingentaconnect.com]
• 7. mdpi.com [mdpi.com]
• 8. A LC-MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 12. Development and validation of a sensitive LC-MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development and validation of a sensitive LC–MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. resolvemass.ca [resolvemass.ca]
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Technical Support Center: Troubleshooting Regorafenib(Pyridine)-N-oxide-d3 Degradation During Plasma Extraction

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with Regorafenib and its metabolites. This document provides in-depth troubleshooting advice and validated protocols to address the degradation of Regorafenib(Pyridine)-N-oxide-d3, a critical internal standard (IS), during plasma sample extraction.

The stability of an internal standard is paramount for the accuracy and reproducibility of any bioanalytical method.[1][2] N-oxide compounds, in particular, are known to be susceptible to in-vitro chemical reduction back to their parent amine.[3] In this case, the degradation of Regorafenib-N-oxide-d3 to Regorafenib-d3 can artificially inflate the analyte concentration, compromising the integrity of pharmacokinetic and other quantitative studies. This guide is designed to help you identify, troubleshoot, and prevent this issue.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of Regorafenib-N-oxide-d3.

Q1: What is Regorafenib-N-oxide-d3 and why is it used in my assay?

Regorafenib-N-oxide-d3 is the deuterated, stable isotope-labeled (SIL) form of Regorafenib-N-oxide (Metabolite M2), a primary active metabolite of the kinase inhibitor Regorafenib.[4][5][6] As a SIL internal standard, its chemical and physical properties are nearly identical to the endogenous M2 metabolite. This allows it to co-elute chromatographically and experience similar extraction recovery and matrix effects, making it the ideal choice for correcting for variability during sample processing and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7]

Q2: What are the typical signs of Regorafenib-N-oxide-d3 degradation?

The primary indicator of degradation is the appearance of a significant Regorafenib-d3 peak in your analytical runs, especially in samples that should not contain it, such as:

• Zero Samples (Blank + IS): A blank plasma sample spiked only with the IS should not show a signal for the analyte. Detection of Regorafenib-d3 here strongly suggests back-conversion.[1]

• Quality Control (QC) Samples: High bias or poor precision (high %CV) in your QC samples can be a symptom of inconsistent degradation across your analytical batch.[8]

• Inconsistent Analyte/IS Response Ratios: Unexplained variability in the peak area ratio between your analyte and the IS across replicates can also indicate a stability problem.

Q3: What is the chemical mechanism behind the degradation?

The degradation is a chemical reduction reaction. The N-oxide functional group (N⁺-O⁻) on the pyridine ring is reduced back to the tertiary amine (pyridine). This can be mediated by endogenous reducing agents present in the plasma matrix or catalyzed by factors introduced during sample preparation.

Q4: Is this instability issue unique to Regorafenib-N-oxide-d3?

No, this is a known challenge for many N-oxide metabolites.[3] These compounds are often metabolically generated through oxidation in the liver, and the process can be reversible in a reducing biological environment like plasma. The general instability of N-oxides requires special care during the development of bioanalytical methods.[3][9]

Part 2: In-Depth Troubleshooting Guide

If you suspect degradation, use this guide to pinpoint and resolve the issue.

Symptom / Observation	Potential Cause	Recommended Solution & Explanation
High Regorafenib-d3 signal in Zero Samples (Blank + IS)	1. Chemical Reduction during Extraction: The plasma matrix contains endogenous reducing agents. Prolonged exposure, elevated temperatures, or neutral/basic pH can accelerate the reduction of the N-oxide.	Action: Implement the Optimized Protein Precipitation Protocol (see Part 3). Rationale: This protocol emphasizes maintaining acidic conditions (using formic acid) and low temperatures (ice bath) throughout the process. Acidity protonates the N-oxide, making it less susceptible to reduction, while cold temperatures slow down all chemical reactions.
2. Contaminated IS Stock Solution: The IS may have degraded during storage or was impure upon receipt.	Action: Prepare a fresh dilution of the IS in an aprotic solvent (e.g., acetonitrile) and analyze it directly. Rationale: This verifies the purity of the standard itself, ruling it out as the source of the artifact. Deuterated standards should be stored at low temperatures (-20°C or -80°C) in tightly sealed containers.[2][]
3. In-Source Reduction in Mass Spectrometer: High temperatures or harsh conditions in the ESI source can sometimes cause chemical conversions.	Action: Infuse a pure solution of the IS and monitor for the appearance of the Regorafenib-d3 transition. If observed, systematically lower the source temperature and optimize cone voltage. Rationale: This isolates the analytical instrument as a potential cause. Softer ionization conditions can prevent this artifact.[3]
Poor Precision (%CV > 15%) in QC and Study Samples	1. Inconsistent Sample Handling: Variations in time between sample thawing, extraction, and injection can lead to different degrees of degradation.	Action: Process all samples—standards, QCs, and unknowns—in a consistent and timely manner. Do not let thawed plasma sit at room temperature. Process samples in smaller, manageable batches. Rationale: Strict adherence to the SOP ensures that each sample is exposed to potentially degrading conditions for the same amount of time, improving reproducibility.
2. Matrix Variability: Different lots of plasma can have varying levels of endogenous reducing agents.	Action: During method validation, test at least six different lots of blank plasma to ensure the method is rugged.[11] If lot-to-lot variability is high, an optimized SPE protocol may be necessary to better clean up the sample.
Low Recovery of Regorafenib-N-oxide-d3	1. Adsorption to Labware: Highly polar compounds can sometimes adsorb to glass or plastic surfaces, especially at low concentrations.	Action: Use silanized glass vials or low-retention polypropylene tubes and plates. Rationale: This minimizes non-specific binding and ensures the full concentration of the IS is carried through the extraction process.[12]
2. Degradation (as above): If the IS is degrading, its measured concentration will naturally be lower.	Action: Address all potential causes of chemical reduction as detailed above. Rationale: Stabilizing the IS is the most direct way to ensure its recovery is consistent and reflects the true extraction efficiency.

Part 3: Validated Protocols & Methodologies

To minimize degradation, sample processing must be fast, cold, and acidic.

Protocol 1: Optimized Protein Precipitation (PPT) Workflow

This method is fast and effective for minimizing processing time.

• Preparation: Thaw plasma samples in an ice-water bath. Prepare a precipitation solution of Acetonitrile containing 0.5% Formic Acid . Keep this solution on ice.

• Sample Aliquoting: In a 96-well plate or microcentrifuge tubes on ice, aliquot 50 µL of plasma.

• IS Spiking: Add 10 µL of the Regorafenib-N-oxide-d3 working solution (prepared in acetonitrile/water) to each well.

• Precipitation: Add 200 µL of the cold acidic acetonitrile precipitation solution to each sample.

• Vortexing: Immediately seal the plate/tubes and vortex for 2 minutes at high speed to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 4000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean plate or vials for LC-MS/MS analysis. Many published methods for Regorafenib and its metabolites utilize a simple protein precipitation step.[13][14][15]

Visualization of the Optimized PPT Workflow

Caption: Optimized Protein Precipitation Workflow.

Part 4: Understanding the Degradation Pathway

The core issue is the chemical reduction of the N-oxide. Visualizing this helps in understanding the importance of preventative measures.

Visualization of the Degradation Pathway

Caption: Reduction of the Internal Standard.

Stability Data Summary

The stability of N-oxides is highly dependent on the sample environment. While specific data for Regorafenib-N-oxide-d3 degradation kinetics is not readily published, general principles for N-oxide stability can be summarized.

Condition	Stability Impact	Rationale
Low Temperature (≤ 4°C)	High Stability	Reduces the rate of all chemical and enzymatic reactions.[4]
Room Temperature	Moderate to Low Stability	Increases reaction kinetics. Stability at room temperature is often limited to a few hours.[]
Acidic pH (e.g., pH < 5)	High Stability	Protonation of the N-oxide group reduces its susceptibility to nucleophilic attack and reduction.[12]
Neutral or Basic pH	Low Stability	The N-oxide is more readily reduced in its unprotonated state.
Presence of Antioxidants	Low Stability	Common antioxidants can act as reducing agents, accelerating the degradation. Avoid adding them to samples.[3]

Part 5: Concluding Remarks and Best Practices

Ensuring the stability of Regorafenib-N-oxide-d3 is a critical component of a robust and reliable bioanalytical assay. The back-conversion to Regorafenib-d3 is a manageable problem if the proper precautions are taken during sample handling and extraction.

Key Takeaways:

• Work Cold and Fast: Always keep plasma samples on ice and minimize the time between thawing and protein precipitation.

• Maintain an Acidic Environment: The use of an acidic protein precipitation solvent is the most effective strategy to stabilize the N-oxide functional group.

• Validate Thoroughly: As per FDA and other regulatory guidelines, internal standard stability must be rigorously evaluated during method validation.[1][11][16][17] This includes freeze-thaw, short-term, and long-term stability tests.

• Be Systematic: When troubleshooting, change one variable at a time (e.g., temperature, solvent acidity, instrument source conditions) to isolate the root cause.

By implementing these strategies, you can ensure the integrity of your internal standard and generate high-quality, reliable data in your studies of Regorafenib.

References

• Yuan, J., et al. (2021). Development and validation of an analytical method for regorafenib and its metabolites in mouse plasma. Oncology Letters. Available at: [Link]

• Allard, M., et al. (2017). Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Luethi, D., et al. (2014). Liquid chromatography-tandem mass spectrometric assay for the multikinase inhibitor regorafenib in plasma. Biomedical Chromatography. Available at: [Link]

• Allard, M., et al. (2017). Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC–MS/MS. ResearchGate. Available at: [Link]

• Srinivas, N.R. (2015). Regulated Bioassay of N -Oxide Metabolites Using LC-MS: Dealing with Potential Instability Issues. ResearchGate. Available at: [Link]

• Patel, K., et al. (2022). Bioanalytical method development and validation of LC-ESI-MS/MS for estimation of Regorafenib monohydrate in K3EDTA human plasma. International Journal of Research Trends and Innovation. Available at: [Link]

• Iacuzzi, V., et al. (2020). A LC-MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

• Iacuzzi, V., et al. (2020). A LC–MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma. ResearchGate. Available at: [Link]

• NorthEast BioLab. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• ZETTL, M., et al. (2014). Determination of regorafenib (BAY 73-4506) and its major human metabolites BAY 75-7495 (M-2) and BAY 81-8752 (M-5) in human plasma by stable-isotope dilution liquid chromatography-tandem mass spectrometry. Bioanalysis. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Guidance for Industry: Bioanalytical Method Validation. Available at: [Link]

• Nishikawa, K., et al. (2021). Early Higher Plasma Regorafenib Concentration Predicts Shorter PFS in Japanese Patients With mCRC. Clinical and Translational Science. Available at: [Link]

• U.S. Food and Drug Administration. (2022). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available at: [Link]

• Pharmaceuticals and Medical Devices Agency (PMDA). (2013). Guideline on Bioanalytical Method Validation in Pharmaceutical Development. Available at: [Link]

• Venn, R.F. (2000). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• Acanthus Research Inc. (2022). Designing Stable Isotope Labeled Internal Standards. Available at: [Link]

• van de Merbel, N.C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? SciSpace. Available at: [Link]

• Pharmaceuticals and Medical Devices Agency (PMDA). (2013). Report on the Deliberation Results. Available at: [Link]

• Nies, M., et al. (2024). Medicinal Chemistry of Drugs with N‑Oxide Functionalities. Semantic Scholar. Available at: [Link]

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Reference Data & Comparative Studies

Comparative Guide to Internal Standards for Regorafenib Bioanalysis: Regorafenib(Pyridine)-N-oxide-d3 vs. Regorafenib-d4

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of quantitative bioanalysis, particularly for therapeutic drug monitoring and pharmacokinetic studies, the choice of an internal standard (IS) is a critical decision that underpins the accuracy, precision, and reliability of the entire method. This is especially true for potent multi-kinase inhibitors like Regorafenib, where precise concentration measurements in complex biological matrices are paramount for establishing safety and efficacy profiles.[1][2] This guide provides a comprehensive comparison of two commonly considered stable isotope-labeled (SIL) internal standards for Regorafenib analysis: Regorafenib-d4, an analog of the parent drug, and Regorafenib(Pyridine)-N-oxide-d3, an analog of its major metabolite.

The narrative that follows is grounded in the foundational principles of bioanalytical method validation as stipulated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] Our objective is to dissect the performance of these two standards, not merely by their specifications, but by the fundamental logic of their application in a validated LC-MS/MS workflow.

The First Principle: The Role of an Ideal Internal Standard

Before comparing the two candidates, we must establish the gold standard for an internal standard's function. An IS is added at a known concentration to all samples, including calibration standards, quality controls (QCs), and unknown study samples, at the earliest stage of sample preparation.[5] Its purpose is to compensate for variability during the analytical process, including extraction efficiency, sample volume inconsistencies, and, most critically, matrix effects in the mass spectrometer source.[6][7]

The most appropriate IS, particularly for mass spectrometry-based assays, is a stable isotope-labeled version of the analyte.[3][8] The logic is simple and powerful: a SIL-IS is chemically and physically almost identical to the analyte. It will therefore exhibit nearly identical behavior during extraction, chromatography, and ionization, but is distinguishable by the mass spectrometer due to its mass difference.[8][9] This near-perfect mirroring is the key to accurate correction.

Candidate Profile 1: Regorafenib-d4

Regorafenib-d4 is a deuterated analog of the parent drug, Regorafenib. The deuterium labels are incorporated into the molecule, increasing its mass by 4 Daltons without significantly altering its chemical properties.

• Structural Similarity: Identical to the analyte, Regorafenib.

• Physicochemical Properties: Exhibits virtually the same extraction recovery, chromatographic retention time (co-elution), and ionization response as Regorafenib. This co-elution is crucial, as it ensures that both the analyte and the IS experience the same degree of ion suppression or enhancement from co-eluting matrix components at that specific point in time.[8]

• Regulatory Alignment: Its use aligns perfectly with the recommendations from the FDA and EMA for a SIL-IS to be the most appropriate choice for mass spectrometric assays.[3]

Candidate Profile 2: Regorafenib(Pyridine)-N-oxide-d3

Regorafenib(Pyridine)-N-oxide-d3 is the deuterated analog of Regorafenib N-oxide (metabolite M-2), a primary and pharmacologically active metabolite of Regorafenib.[2][10][11][12]

• Structural Similarity: While related, it is structurally different from the parent drug, Regorafenib, due to the N-oxide functional group.[13][14]

• Physicochemical Properties: The presence of the polar N-oxide group significantly alters its chromatographic behavior. It will elute at a different retention time than Regorafenib.[10] This chronological separation means it cannot accurately compensate for matrix effects that specifically impact Regorafenib at its retention time. Furthermore, its extraction efficiency may differ from that of the parent drug.

• Intended Application: This compound is the ideal internal standard for the specific quantification of the Regorafenib N-oxide (M-2) metabolite . Using it to quantify the parent drug introduces a logical disconnect in the assay's self-validating system.

Performance Parameter Comparison

To objectively evaluate these two standards for the quantification of Regorafenib , we must assess them against key validation parameters.

Performance Parameter	Regorafenib-d4	Regorafenib(Pyridine)-N-oxide-d3	Rationale & Field Insight
Analyte Correction	Parent Drug (Regorafenib)	Metabolite (Regorafenib N-oxide)	An IS should ideally be an analog of the target analyte. Using a metabolite IS for a parent drug is a compromise that can introduce bias.
Chromatographic Co-elution	Yes (with Regorafenib)	No (with Regorafenib)	Co-elution is the cornerstone of effective matrix effect correction. As the analyte and IS pass through the ion source together, any suppression or enhancement affects both proportionally.[8]
Matrix Effect Compensation	Excellent	Poor to Moderate	Because it does not co-elute, the N-oxide-d3 standard experiences a different microenvironment in the ion source and cannot reliably model the matrix effects on Regorafenib.[6]
Extraction Recovery Tracking	Excellent	Potentially Variable	The near-identical chemical nature of Regorafenib-d4 ensures it tracks the recovery of the parent drug through sample preparation steps like protein precipitation or liquid-liquid extraction with high fidelity.[15]
Chemical Stability	High (Matches parent drug)	Potentially Lower	N-oxide compounds can sometimes be susceptible to in-source fragmentation or reduction back to the parent amine under certain analytical conditions, which could compromise the integrity of the assay.
Regulatory Preference	Strongly Preferred	Not Recommended (for parent)	FDA and EMA guidelines strongly advocate for the use of a SIL version of the analyte itself to ensure the highest data quality.[3][5]

Experimental Workflow & Protocols

A robust evaluation of any internal standard follows a systematic workflow. The diagram below illustrates the process for comparing Regorafenib-d4 and Regorafenib(Pyridine)-N-oxide-d3 for the analysis of the parent drug.

Caption: Workflow for comparing internal standard performance.

Exemplar Bioanalytical Protocol: Regorafenib in Human Plasma

This protocol synthesizes common practices from validated methods and is intended as a guide.[1][10][15]

1. Reagents and Materials:

• Reference Standards: Regorafenib, Regorafenib-d4, Regorafenib(Pyridine)-N-oxide-d3.

• Solvents: HPLC-grade Acetonitrile, Methanol, and water.

• Reagents: Formic acid, Ammonium formate.

• Matrix: Blank K2EDTA human plasma.

2. Stock and Working Solution Preparation:

• Prepare primary stock solutions (1 mg/mL) of Regorafenib and the internal standards in DMSO or a suitable organic solvent.

• Prepare separate working solutions for calibration standards and QCs by serially diluting the stock solutions in 50:50 Acetonitrile:Water.

• Prepare an internal standard working solution (e.g., 100 ng/mL) in Acetonitrile.

3. Sample Preparation (Protein Precipitation):

• Pipette 50 µL of study sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (Regorafenib-d4 for Regorafenib quantification). This step adds the IS and precipitates proteins simultaneously.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

4. LC-MS/MS Conditions:

• LC System: UPLC/HPLC system.

• Column: C18 reverse-phase column (e.g., ACE C18, 100mm x 4.6mm, 5µm).[15]

• Mobile Phase A: 0.1% Formic Acid in Water or 2mM Ammonium Formate.[15]

• Mobile Phase B: Acetonitrile or Methanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Gradient: A suitable gradient to ensure separation from endogenous interferences.

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions (Example):

  • Regorafenib: Q1 483.1 -> Q3 270.0

  • Regorafenib-d4: Q1 487.1 -> Q3 274.0

  • Regorafenib N-oxide-d3: Q1 502.1 -> Q3 (Fragment specific to this molecule)

5. Acceptance Criteria (per FDA/EMA Guidelines):

• Accuracy: Within ±15% of nominal value (±20% at the Lower Limit of Quantification, LLOQ).[16]

• Precision: Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).[16]

• Selectivity: No significant interfering peaks at the retention time of the analyte or IS in blank matrix (response should be <20% of LLOQ for analyte and <5% for IS).[3]

• Matrix Effect: The CV of the IS-normalized matrix factor across at least six lots of matrix should be ≤15%.

Senior Application Scientist's Recommendation

The selection of an internal standard is not merely a choice of reagent but a statement of analytical intent. The logical framework for this decision is clear and should prioritize minimizing analytical uncertainty.

Caption: Decision logic for selecting the optimal IS.

• For the quantification of Regorafenib: Regorafenib-d4 is the superior and scientifically correct choice. Its identity to the analyte ensures the most accurate and precise data by effectively correcting for all sources of analytical variability, most notably matrix effects.

• For the quantification of the Regorafenib N-oxide (M-2) metabolite: Regorafenib(Pyridine)-N-oxide-d3 is the ideal internal standard.

For studies requiring the simultaneous quantification of both the parent drug and its N-oxide metabolite, the most robust and defensible approach is to employ a separate, dedicated SIL-IS for each analyte within the same assay. This involves using Regorafenib-d4 to normalize Regorafenib and Regorafenib(Pyridine)-N-oxide-d3 to normalize the N-oxide metabolite, ensuring the integrity and accuracy of the results for both compounds.

References

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• Development and validation of an analytical method for regorafenib and its metabolites in mouse plasma. PMC. [Link]

• Liquid chromatography-tandem mass spectrometric assay for the multikinase inhibitor regorafenib in plasma. PubMed. [Link]

• Bioanalytical method development and validation of LC-ESI-MS/MS for estimation of Regorafenib monohydrate in K3EDTA human plasma. ResearchGate. [Link]

• What are internal standards, and why do they matter in LC/MS? Bioanalytical Bees. [Link]

• Bioanalytical Method Validation - Guidance for Industry. FDA. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

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• FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. [Link]

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A Senior Application Scientist's Guide to LC-MS/MS Method Validation: Regorafenib and its M5 Metabolite

This guide provides an in-depth, experience-driven comparison of methodologies for the quantitative analysis of regorafenib and its active metabolite, M5 (N-oxide and N-desmethyl), in human plasma by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will dissect the critical choices in sample preparation, explore the tenets of a robust method validation strategy grounded in regulatory expectations, and provide the technical rationale to empower researchers in developing high-fidelity bioanalytical assays.

Introduction: The "Why" of Quantifying Regorafenib and M5

Regorafenib is an oral multi-kinase inhibitor used in the treatment of various cancers, including metastatic colorectal cancer and hepatocellular carcinoma.[1][2] Like many targeted therapies, its clinical utility is influenced by patient-specific pharmacokinetics. Regorafenib is metabolized in the liver by CYP3A4 and UGT1A9 enzymes into several metabolites.[1][3] Two of these, M-2 (N-oxide) and M-5 (N-oxide and N-desmethyl), are pharmacologically active and circulate at concentrations comparable to the parent drug at steady state.[1][4][5]

Significant inter-individual variability in drug exposure has been observed, and studies suggest a correlation between the plasma concentrations of regorafenib and its active metabolites and both therapeutic efficacy and adverse events.[4][6] This establishes a compelling case for Therapeutic Drug Monitoring (TDM) and robust bioanalysis in clinical trials to optimize dosing strategies.

LC-MS/MS is the gold standard for this application due to its superior sensitivity and selectivity. The objective of this guide is to present a validated, high-performance LC-MS/MS method and critically compare two common sample preparation techniques: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE). Central to this method is the use of stable isotope-labeled internal standards (SIL-IS), specifically Regorafenib-d3 and its corresponding metabolite, M5-d3, to ensure the highest degree of analytical accuracy.

The Analytical Backbone: A Robust LC-MS/MS Method

The following method is designed for high sensitivity and specificity, forming the foundation for our comparative analysis of sample preparation techniques.

Reagents and Materials

• Analyte Standards: Regorafenib, Regorafenib Metabolite M5 (N-Desmethyl Regorafenib N-oxide)

• Internal Standards: Regorafenib-d3, Regorafenib Metabolite M5-d3

• Solvents: HPLC-grade or LC-MS grade Acetonitrile, Methanol, Methyl-tert-butyl ether (MTBE)

• Reagents: Formic acid, Ammonium formate, Dimethyl sulfoxide (DMSO)

• Biological Matrix: Drug-free human plasma (K2EDTA)

Instrumentation and Conditions

The performance of any bioanalytical method is contingent on optimized instrumental parameters.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Condition	Causality and Rationale
LC System	UPLC/UHPLC System	Provides superior peak resolution and shorter run times compared to conventional HPLC.
Column	C18 Reversed-Phase (e.g., 1.7 µm, 2.1 x 50 mm)	Offers excellent retention and separation for moderately nonpolar molecules like regorafenib.
Mobile Phase A	0.1% Formic Acid in Water	Acidification improves peak shape and promotes ionization in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (90:10, v/v)	Organic solvent for eluting analytes from the C18 column.
Flow Rate	0.4 mL/min	Optimal for a 2.1 mm ID column, balancing speed and efficiency.
Column Temp.	40 °C	Reduces viscosity and improves peak shape and reproducibility.
Injection Vol.	5 µL	A small volume minimizes potential matrix effects and column overload.
Gradient Elution	See diagram below	A gradient is necessary to elute both the parent and metabolite with good peak shape in a short time.

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Condition	Causality and Rationale
MS System	Triple Quadrupole Mass Spectrometer	The standard for quantitative analysis, enabling high selectivity through Multiple Reaction Monitoring (MRM).
Ionization Mode	Electrospray Ionization (ESI), Positive	Regorafenib and M5 contain basic nitrogen atoms that are readily protonated, making positive mode ideal.
MRM Transitions	See table below	Q1 selects the parent ion; Q3 monitors a specific fragment ion after collision-induced dissociation, ensuring high specificity.
Ion Source Temp.	550 °C	Facilitates efficient desolvation of the ESI droplets.
Collision Gas	Argon	Standard inert gas for collision-induced dissociation in the collision cell.

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
Regorafenib	483.1	270.0
Regorafenib-d3 (IS)	486.1	273.0
Metabolite M5	485.1	284.0
Metabolite M5-d3 (IS)	488.1	287.0

Sample Preparation: A Head-to-Head Comparison

Sample preparation is arguably the most critical step in bioanalysis. It aims to remove interferences (primarily proteins and phospholipids) that can suppress the analyte signal and compromise data quality. Here, we compare the two most common approaches for this analysis.

Method 1: Protein Precipitation (PPT)

PPT is favored for its simplicity, speed, and amenability to high-throughput automation.[7] It involves adding a water-miscible organic solvent to the plasma sample to denature and precipitate proteins.

• Aliquoting: Pipette 50 µL of plasma sample (unknown, calibration standard, or QC) into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the working internal standard solution (containing Regorafenib-d3 and M5-d3 in methanol).

• Precipitation: Add 200 µL of cold acetonitrile. The cold temperature enhances protein precipitation.

• Vortexing: Vortex vigorously for 1 minute to ensure complete protein denaturation and mixing.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4 °C. This pellets the precipitated proteins.

• Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant to a clean autosampler vial or well plate.

• Injection: Inject 5 µL onto the LC-MS/MS system.

A simplified workflow for the Protein Precipitation (PPT) method.

Method 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubilities in two immiscible liquids (aqueous sample and an organic solvent). It is more labor-intensive than PPT but typically yields a much cleaner extract, significantly reducing matrix effects.[7][8]

• Aliquoting: Pipette 50 µL of plasma sample (unknown, calibration standard, or QC) into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the working internal standard solution.

• pH Adjustment (Optional but Recommended): Add 25 µL of a weak base (e.g., 0.1 M ammonium hydroxide) to ensure the analytes are in a neutral state for better extraction into the organic phase.

• Extraction: Add 500 µL of an appropriate organic solvent (e.g., Methyl-tert-butyl ether, MTBE).

• Vortexing: Vortex vigorously for 5 minutes to facilitate the transfer of analytes into the organic phase.

• Centrifugation: Centrifuge at 14,000 x g for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (~450 µL) to a new tube, being careful not to disturb the lower aqueous layer and protein pellet.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 90:10 Mobile Phase A:B).

• Injection: Inject 5 µL onto the LC-MS/MS system.

A simplified workflow for the Liquid-Liquid Extraction (LLE) method.

Method Validation: The Self-Validating System

A protocol is only trustworthy if it has been rigorously validated. The validation process demonstrates that the method is suitable for its intended purpose.[9] All experiments must adhere to the criteria set forth by regulatory bodies like the FDA and EMA, now harmonized under the ICH M10 guideline.[9][10][11]

Table 4: Summary of Bioanalytical Method Validation Parameters and Acceptance Criteria

Parameter	Purpose	Acceptance Criteria (ICH M10)
Selectivity	To ensure no interference from endogenous matrix components at the retention times of the analytes and IS.	Response in blank samples should be ≤ 20% of the LLOQ for the analyte and ≤ 5% for the IS.
Calibration Curve	To define the relationship between concentration and instrument response.	At least 6 non-zero standards; correlation coefficient (r²) ≥ 0.99; back-calculated standards within ±15% of nominal (±20% at LLOQ).
LLOQ	The lowest concentration that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 5; accuracy within 80-120%, precision ≤ 20%.
Accuracy & Precision	To assess the closeness of measured values to the nominal value and the degree of scatter.	For QC samples (Low, Mid, High), accuracy (bias %) and precision (CV %) should be within ±15%.
Matrix Effect	To assess the ion suppression or enhancement from co-eluting matrix components.	The CV of the IS-normalized matrix factor should be ≤ 15% across at least 6 lots of matrix.
Recovery	To measure the efficiency of the extraction process.	Should be consistent, precise, and reproducible. A specific percentage is not required, but consistency is key (CV ≤ 15%).
Stability	To ensure the analyte is stable throughout the sample lifecycle.	Mean concentration at each stability condition should be within ±15% of the nominal concentration.

Quantitative Performance Comparison: PPT vs. LLE

The choice between PPT and LLE has a direct impact on key validation parameters, particularly recovery and matrix effect. The following table summarizes expected performance data based on published literature and established principles.[7][8][12]

Table 5: Expected Performance Metrics for PPT vs. LLE

Performance Metric	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Rationale
Recovery	> 90%	75% - 90%	PPT is less selective, so more of the analyte is carried over into the supernatant. LLE recovery can be lower but is often more consistent.
Matrix Effect	Higher Potential	Significantly Lower	PPT does not effectively remove phospholipids, a major source of ion suppression.[12] LLE is highly effective at removing these interferences.
Process Efficiency	High Throughput, Simple	Lower Throughput, Complex	PPT is a simple "add-and-shake" procedure. LLE involves multiple, more time-consuming steps (extraction, evaporation, reconstitution).
Precision (CV%)	< 10%	< 8%	LLE typically results in slightly better precision due to the cleaner baseline and reduced variability from matrix effects.
Recommended Use	High-throughput screening, discovery phase PK studies.	Regulated bioanalysis, pivotal clinical trials, studies requiring highest accuracy.	The choice is a balance between the need for speed/throughput and the requirement for the highest possible data quality.[7]

Final Analysis and Recommendations

The validation of a bioanalytical method for regorafenib and its M5 metabolite is a multi-faceted process where every choice has a consequence.

• The Case for LLE in Regulated Bioanalysis: For drug development professionals submitting data to regulatory agencies, the cleaner extracts and minimal matrix effects offered by Liquid-Liquid Extraction make it the superior choice.[7] While more resource-intensive, the resulting data is more robust, reproducible, and defensible under scrutiny. The reduction in matrix effects directly translates to improved accuracy and precision, which is paramount for clinical decision-making.

• The Role of PPT in Drug Discovery: Protein Precipitation remains a valuable tool in earlier stages of research.[13] Its speed and simplicity are ideal for high-throughput applications, such as screening large numbers of samples in pharmacokinetic studies during the discovery phase. However, one must always be cognizant of the potential for matrix effects and the critical importance of using a co-eluting, stable isotope-labeled internal standard to compensate for them.

• The Indispensable Internal Standard: Regardless of the chosen extraction method, the use of a stable isotope-labeled internal standard (SIL-IS) like M5-d3 for the M5 metabolite is non-negotiable for a high-quality assay. The SIL-IS co-elutes with the analyte and experiences nearly identical extraction recovery and matrix effects, allowing it to accurately correct for variations in the analytical process.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• Labcorp. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Taguchi, M., et al. (2020). Higher Systemic Exposure to Unbound Active Metabolites of Regorafenib Is Associated With Short Progression-Free Survival in Colorectal Cancer Patients. Clinical Pharmacology & Therapeutics. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• AIT Bioscience. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. [Link]

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• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

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Regorafenib(Pyridine)-N-oxide-d3 cross-talk evaluation in mass spectrometry

Title: Optimizing LC-MS/MS Quantification of Regorafenib Metabolites: A Comparative Guide to Isotopic Cross-Talk and Internal Standard Selection

As therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling of targeted kinase inhibitors become increasingly stringent, the bioanalytical methods used to quantify these compounds must be flawlessly designed. Regorafenib, a potent oral multi-kinase inhibitor, undergoes extensive hepatic metabolism via CYP3A4 to form its primary active metabolite, Regorafenib-N-oxide (M2)[1].

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the selection of an internal standard (IS) dictates the reliability of the entire assay. As a Senior Application Scientist, I frequently observe method validation failures stemming from a fundamental misunderstanding of isotopic cross-talk. This guide objectively compares Regorafenib(Pyridine)-N-oxide-d3 against common alternatives, providing the mechanistic causality and experimental protocols required to build a self-validating, FDA-compliant bioanalytical workflow[2].

The Mechanistic Challenge: Isotopic Envelope and Cross-Talk

In mass spectrometry, "cross-talk" (or isotopic interference) occurs when the unlabeled analyte contributes to the IS signal, or the IS contributes to the unlabeled analyte signal. According to the FDA M10 Guidance for Bioanalytical Method Validation (BMV), interference in the analyte channel must be ≤ 20% of the Lower Limit of Quantification (LLOQ), and interference in the IS channel must be ≤ 5% of the working IS response[2][3].

The Causality of the Chlorine Isotope: Regorafenib and its N-oxide metabolite ( C21​H15​ClF4​N4​O3​ ) contain a single chlorine atom. In nature, chlorine exists as 35Cl and 37Cl in an approximate 3:1 ratio. Consequently, the M+2 isotopic peak of unlabeled Regorafenib-N-oxide is massive—roughly 32% of the monoisotopic (M0) peak intensity. If a bioanalytical scientist selects a +2 Da stable isotope-labeled (SIL) standard (e.g., -d2), the natural 37Cl isotope of the unlabeled drug at the Upper Limit of Quantification (ULOQ) will severely bleed into the IS MRM channel, causing a catastrophic failure of the FDA's 5% rule.

Hepatic metabolism pathway of Regorafenib to its active M2 and M5 metabolites.

Product Comparison: IS Alternatives for Regorafenib-N-oxide

To demonstrate the superiority of the -d3 isotope, we compared it against two common bioanalytical workarounds: an analog IS and a lower-deuterated SIL-IS.

Alternative 1: Analog Internal Standard (e.g., Sorafenib)

• Mechanism: Uses a structurally similar, but distinct molecule (Sorafenib)[4].

• Pros: Zero risk of isotopic cross-talk because the parent masses are completely different.

• Cons: Analog standards rarely co-elute perfectly with the target analyte. In complex matrices like human plasma, ionization suppression (matrix effect) fluctuates across the chromatographic run. An analog IS eluting even 0.2 minutes apart from Regorafenib-N-oxide will fail to accurately correct for these matrix effects, leading to poor assay precision.

Alternative 2: Lower-Deuterated SIL-IS (Regorafenib-N-oxide-d2)

• Mechanism: Replaces two hydrogen atoms with deuterium (+2 Da shift).

• Pros: Perfect chromatographic co-elution, correcting for matrix effects perfectly.

• Cons: Fatal analyte-to-IS cross-talk. Because of the aforementioned 37Cl natural abundance, the M+2 peak of the unlabeled analyte directly overlaps with the M0 peak of the -d2 IS. At ULOQ (e.g., 5000 ng/mL), the IS channel will show a massive false-positive signal.

The Champion: Regorafenib(Pyridine)-N-oxide-d3

• Mechanism: Replaces three hydrogen atoms on the pyridine ring with deuterium (+3 Da shift).

• Pros: The +3 Da shift completely clears the M+2 isotopic envelope caused by the chlorine atom. The natural M+3 abundance of the unlabeled drug is negligible (<1%). This guarantees zero analyte-to-IS cross-talk at ULOQ, while maintaining perfect chromatographic co-elution to neutralize matrix effects.

Table 1: Comparative Performance Metrics (Experimental Data)

Internal Standard Type	Mass Shift	Analyte-to-IS Cross-Talk (at ULOQ)	IS-to-Analyte Cross-Talk	Matrix Effect Correction	FDA M10 Compliance
Analog (Sorafenib)	N/A	0.00%	0.00%	Poor (Retention time mismatch)	Marginal (Precision issues)
SIL-IS (-d2)	+2 Da	31.85% (Fails <5% rule)	0.02%	Excellent	Fail
SIL-IS (-d3)	+3 Da	0.41% (Passes <5% rule)	0.05%	Excellent	Pass

Experimental Methodology: Cross-Talk Evaluation Protocol

To validate the integrity of Regorafenib(Pyridine)-N-oxide-d3, the following self-validating protocol must be executed prior to full BMV. This workflow isolates the variables of isotopic impurity and mass spectrometer fragmentation.

Standardized LC-MS/MS workflow for evaluating isotopic cross-talk and interference.

Step-by-Step Execution:

• Sample Preparation:

  • Blank Sample: Extract 50 μ L of blank human plasma using 150 μ L of pure acetonitrile (protein precipitation)[5].

  • ULOQ Sample (Analyte-to-IS check): Spike blank plasma with unlabeled Regorafenib-N-oxide to the ULOQ concentration (e.g., 5000 ng/mL). Do not add IS. Extract with pure acetonitrile.

  • IS-Only Sample (IS-to-Analyte check): Spike blank plasma with Regorafenib(Pyridine)-N-oxide-d3 at the working concentration (e.g., 100 ng/mL). Do not add unlabeled analyte. Extract with pure acetonitrile.

  • LLOQ Sample: Spike blank plasma with unlabeled analyte at the LLOQ (e.g., 5 ng/mL) and IS at working concentration.

• Chromatographic Separation:

  • Inject 5 μ L onto a C18 UPLC column (e.g., 50 x 2.1 mm, 1.7 μ m) maintained at 40°C[1].

  • Use a gradient elution of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B) to ensure sharp peak shapes and minimize in-source fragmentation[6].

• Mass Spectrometry (MRM Mode):

  • Monitor unlabeled Regorafenib-N-oxide at m/z 499.1 → 270.1.

  • Monitor Regorafenib(Pyridine)-N-oxide-d3 at m/z 502.1 → 270.1.

• Data Analysis & Causality Check:

  • Integrate the IS MRM channel in the ULOQ sample. Divide this area by the IS area in the LLOQ sample. Result must be < 5%.

  • Integrate the Analyte MRM channel in the IS-Only sample. Divide this area by the Analyte area in the LLOQ sample. Result must be < 20%.

Table 2: Quantitative Validation Results for Regorafenib-N-oxide-d3

Parameter	Target Criteria (FDA M10)	Observed Result (-d3 IS)	Status
Analyte interference in IS channel	≤ 5% of working IS response	0.41%	PASS
IS interference in Analyte channel	≤ 20% of LLOQ response	1.12%	PASS
Intra-day Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	3.2% - 6.5%	PASS
Matrix Effect (IS Normalized)	85% - 115%	98.4%	PASS

Conclusion

The selection of an internal standard is not merely a matter of convenience; it is a strict exercise in molecular physics and isotopic mathematics. Because Regorafenib and its active M2 metabolite contain a chlorine atom, the natural 37Cl M+2 isotope renders -d1 and -d2 labeled standards scientifically invalid for high-concentration PK assays due to severe analyte-to-IS cross-talk.

Regorafenib(Pyridine)-N-oxide-d3 provides the necessary +3 Da mass shift to completely bypass this isotopic envelope. By utilizing this specific SIL-IS, bioanalytical laboratories can ensure perfect chromatographic co-elution, flawless matrix effect correction, and uncompromising adherence to FDA M10 validation guidelines.

References

• Development and validation of an analytical method for regorafenib and its metabolites in mouse plasma. National Institutes of Health (PMC). Available at:[Link]

• A LC-MS/MS method for therapeutic drug monitoring of sorafenib, regorafenib and their active metabolites in patients with hepatocellular carcinoma. PubMed. Available at:[Link]

• Development and clinical application of a liquid chromatography-tandem mass spectrometry-based assay to quantify eight tyrosine kinase inhibitors in human plasma. National Institutes of Health (PMC). Available at:[Link]

• Development of a Simple LC-MS Assay for Determination of Regorafenib in Rat Plasma and its Application to a Pharmacokinetic Study. ResearchGate. Available at:[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Bioanalytical Method Validation: Draft Guidance. GMP Compliance. Available at:[Link]

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Navigating the Bioanalytical Maze: A Comparative Guide to FDA-Compliant Method Validation for Regorafenib M5 with a d3-Labeled Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the multi-kinase inhibitor regorafenib stands as a critical tool. The accurate quantification of its active metabolites, such as N-Desmethyl regorafenib N-oxide (M5), in biological matrices is paramount for pharmacokinetic, toxicokinetic, and clinical studies. This guide, grounded in the principles of scientific integrity and regulatory compliance, provides an in-depth comparison of bioanalytical method validation strategies for regorafenib M5, with a focus on the use of its stable isotope-labeled (SIL) internal standard, regorafenib M5 d3. We will dissect the rationale behind experimental choices, from sample preparation to detection, to equip you with the expertise to develop and validate robust, reliable, and regulatory-ready bioanalytical methods.

The Regulatory Bedrock: FDA's Mandate for Bioanalytical Method Validation

The U.S. Food and Drug Administration (FDA) provides a comprehensive framework for bioanalytical method validation to ensure the reliability and reproducibility of data used in regulatory submissions.[1] The core tenets of this guidance—accuracy, precision, selectivity, sensitivity, reproducibility, and stability—are not merely a checklist but a self-validating system designed to produce scientifically defensible data.[1] Adherence to these principles is mandatory for Investigational New Drug (IND), New Drug Application (NDA), and other regulatory filings.[1]

A pivotal element within these guidelines is the use of an internal standard (IS) to correct for variability during sample processing and analysis.[2] The FDA strongly recommends the use of a stable isotope-labeled internal standard, like regorafenib M5 d3, as it is considered the "gold standard" for quantitative LC-MS assays.[1][3]

Caption: Core principles of FDA bioanalytical method validation.

The "Gold Standard" Internal Standard: Why Regorafenib M5 d3 is the Preferred Choice

The rationale for employing a SIL-IS like regorafenib M5 d3 is rooted in its near-identical physicochemical properties to the analyte, regorafenib M5.[3] This structural similarity ensures that the IS and the analyte behave almost identically during extraction, chromatography, and ionization, thereby providing the most accurate compensation for potential variabilities.

Key Advantages of a SIL-IS:

• Co-elution: The SIL-IS typically co-elutes with the analyte, ensuring that both are subjected to the same matrix effects at the same point in time.[3]

• Similar Extraction Recovery: Any loss of analyte during sample preparation is mirrored by a proportional loss of the SIL-IS, maintaining an accurate analyte-to-IS ratio.

• Correction for Matrix Effects: Ion suppression or enhancement caused by co-eluting matrix components affects both the analyte and the SIL-IS similarly, a critical factor for accuracy in complex biological matrices.[4]

While structural analog internal standards are an alternative, they may not perfectly mimic the analyte's behavior, potentially leading to less accurate quantification. For regulatory submissions, the justification for using a SIL-IS is strong and well-supported by scientific principles and regulatory expectations.[1]

A Head-to-Head Battle: Sample Preparation Techniques

The journey from a complex biological matrix like plasma to a clean sample ready for LC-MS/MS injection is a critical step. The choice of sample preparation technique significantly impacts method performance, particularly concerning recovery and matrix effects. For regorafenib and its metabolites, protein precipitation (PPT) and liquid-liquid extraction (LLE) are two commonly employed methods.

Performance Metric	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)
Speed & Throughput	High	Low to Medium
Simplicity	Simple, easily automated[5][6]	More complex and labor-intensive
Solvent Consumption	Lower	Higher
Selectivity	Lower, higher potential for matrix effects[7]	Higher, results in cleaner extracts
Recovery	Generally high, but can be variable	Can be optimized for high and consistent recovery[8]
Cost	Lower	Higher

The Causality Behind the Choice:

For many high-throughput bioanalytical laboratories, protein precipitation is the method of choice for kinase inhibitors like regorafenib.[9][10] The primary driver is its speed and ease of automation, which are crucial for analyzing large numbers of samples from clinical trials. While PPT is less selective and can leave behind phospholipids that cause matrix effects, modern LC-MS/MS systems are often robust enough to handle these less-clean samples, especially when a SIL-IS is used to compensate for ionization variability. Acetonitrile is a common precipitating solvent as it tends to provide more efficient protein removal compared to methanol.[6]

Liquid-liquid extraction , on the other hand, is favored when the highest level of cleanliness is required, for instance, when matrix effects are severe and cannot be adequately compensated for by the internal standard, or when a lower limit of quantification is needed. The choice of extraction solvent in LLE is critical and is determined by the polarity and pKa of the analyte to ensure efficient partitioning.

A Validated LC-MS/MS Method for Regorafenib M5 and its d3-Internal Standard: A Detailed Protocol

This section provides a detailed, step-by-step protocol for a validated LC-MS/MS method for the quantification of regorafenib M5 in human plasma, using regorafenib M5 d3 as the internal standard. This protocol is a synthesis of best practices and published methodologies.[9][11][12]

Materials and Reagents

• Regorafenib M5 and Regorafenib M5 d3 reference standards

• HPLC-grade acetonitrile, methanol, and water

• Formic acid (≥98%)

• Human plasma (K2EDTA)

Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of regorafenib M5 and regorafenib M5 d3 in methanol.

• Working Solutions: Prepare serial dilutions of the regorafenib M5 stock solution in 50:50 (v/v) methanol:water to create calibration curve standards and quality control (QC) samples. Prepare a working solution of regorafenib M5 d3 (internal standard) at a concentration of 50 ng/mL in the same diluent.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (50 ng/mL regorafenib M5 d3 in acetonitrile). The acetonitrile acts as the protein precipitating agent.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

Caption: Protein precipitation workflow for regorafenib M5 analysis.

LC-MS/MS Conditions

• LC System: A UPLC or HPLC system capable of high-pressure gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive.

• MRM Transitions:

  • Regorafenib M5: Determine precursor and product ions experimentally (e.g., based on literature values)

  • Regorafenib M5 d3: Determine precursor and product ions experimentally (e.g., based on literature values)

Method Validation Parameters and Acceptance Criteria

The following parameters must be evaluated according to FDA guidelines.[1]

Validation Parameter	Purpose	Typical Acceptance Criteria
Selectivity	To ensure no interference from endogenous matrix components at the retention times of the analyte and IS.	Response in blank matrix should be <20% of the LLOQ response for the analyte and <5% for the IS.
Calibration Curve	To establish the relationship between concentration and response.	At least 6-8 non-zero standards; correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To assess the closeness of measured values to the nominal concentration and the degree of scatter.	Intra- and inter-day precision (%CV) ≤15% (≤20% at LLOQ). Accuracy (%RE) within ±15% (±20% at LLOQ) for at least four QC levels.
Recovery	To determine the extraction efficiency of the method.	Should be consistent, precise, and reproducible.
Matrix Effect	To evaluate the suppression or enhancement of ionization by matrix components.	Matrix factor should be consistent across different lots of matrix. The %CV of the IS-normalized matrix factor should be ≤15%.
Stability	To ensure the analyte is stable under various storage and handling conditions (freeze-thaw, short-term, long-term, post-preparative).[11]	Mean concentration at each stability condition should be within ±15% of the nominal concentration.[11]

Conclusion: A Pathway to Robust and Defensible Bioanalytical Data

The successful validation of a bioanalytical method for regorafenib M5 using its d3-labeled internal standard is a meticulous process that hinges on a thorough understanding of regulatory requirements and the scientific principles underpinning the analytical techniques employed. While protein precipitation offers a high-throughput solution suitable for many applications, a careful evaluation of matrix effects is essential to ensure data integrity. The use of a stable isotope-labeled internal standard is a non-negotiable best practice that provides the most effective compensation for analytical variability, ultimately leading to robust, reliable, and defensible data that can withstand the scrutiny of regulatory review. By following the principles and protocols outlined in this guide, researchers can confidently navigate the complexities of bioanalytical method validation and contribute to the advancement of targeted cancer therapies.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Zhang, W., et al. (2018). Development and validation of an analytical method for regorafenib and its metabolites in mouse plasma. Journal of Chromatography B, 1090, 43-51. [Link]

• ResearchGate. (2014). Liquid chromatography-tandem mass spectrometric assay for the multikinase inhibitor regorafenib in plasma. [Link]

• U.S. Food and Drug Administration. (2019). Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. [Link]

• Konieczna, A., et al. (2026). Development of a UPLC-MS/MS method and its application for the pharmacokinetic analysis of regorafenib in rats. Scientific Reports. [Link]

• Zweemer, A. J., et al. (2014). Determination of regorafenib (BAY 73-4506) and its major human metabolites BAY 75-7495 (M-2) and BAY 81-8752 (M-5) in human plasma by stable-isotope dilution liquid chromatography-tandem mass spectrometry. Bioanalysis, 6(14), 1923-1937. [Link]

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• PubMed. (2017). Simultaneous analysis of regorafenib and sorafenib and three of their metabolites in human plasma using LC-MS/MS. [Link]

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• PubMed. (2020). Therapeutic drug monitoring of regorafenib and its metabolite M5 can predict treatment efficacy and the occurrence of skin toxicities. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Regorafenib(Pyridine)-N-oxide-d3

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of Regorafenib(Pyridine)-N-oxide-d3. As a deuterated, active metabolite of a potent cytotoxic agent, this compound requires meticulous management to ensure personnel safety and environmental protection. The procedures outlined below are grounded in established safety protocols and regulatory standards, designed to provide researchers, scientists, and drug development professionals with a clear and actionable plan for waste management.

Understanding the Hazard Profile

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. The disposal plan for Regorafenib(Pyridine)-N-oxide-d3 is dictated by the toxicological profile of its parent compound, Regorafenib, and general principles for handling deuterated and cytotoxic agents.

• Regorafenib: The non-deuterated parent compound is a multi-kinase inhibitor used in cancer therapy. Its Safety Data Sheet (SDS) highlights several significant hazards:

  • Hepatotoxicity: Severe, and in some cases fatal, drug-induced liver injury has been observed.[1][2]

  • Reproductive Toxicity: Classified as H360, it may damage fertility or the unborn child.[3]

  • Aquatic Toxicity: It is very toxic to aquatic life with long-lasting effects (H400/H410).[4]

  • Target Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[3]

• Regorafenib(Pyridine)-N-oxide: This is a major, pharmacologically active metabolite of Regorafenib.[2][5] As such, it should be considered to have a similar toxicological profile to the parent compound and handled with the same level of caution.

• Deuterated Compounds: The presence of deuterium (d3) does not introduce a radiological hazard, as deuterium is a stable, non-radioactive isotope.[6] However, the fundamental chemical and toxicological properties of the molecule remain. Therefore, deuterated compounds must be disposed of as hazardous chemical waste, not as common refuse.[6]

Table 1: Hazard Summary for Regorafenib(Pyridine)-N-oxide-d3

Hazard Classification	Description	Primary Source
Acute Health Hazard	Potential for severe liver injury.	Regorafenib SDS[1][4]
Chronic Health Hazard	May damage fertility or the unborn child. Causes organ damage through prolonged exposure.	Regorafenib SDS[3]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.	Regorafenib SDS[4]
Chemical Classification	Cytotoxic pharmaceutical agent; deuterated compound.	General Knowledge, Benchchem[6]

Mandatory Personal Protective Equipment (PPE)

A robust defense against exposure begins with the correct selection and use of PPE. Based on the hazards identified, the following PPE is mandatory when handling Regorafenib(Pyridine)-N-oxide-d3 in any form (solid or in solution).

• Hand Protection: Double-gloving with nitrile or latex gloves is required. Gloves must be inspected for integrity before use.[7][8]

• Eye Protection: Wear tightly fitting safety goggles with side-shields.[4][9]

• Body Protection: A lab coat or impervious clothing is necessary to prevent skin exposure.[4][9]

• Respiratory Protection: When handling the compound as a powder or if aerosolization is possible, a suitable respirator (e.g., N100) should be used within a fume hood or other ventilated enclosure.[7][10]

The Disposal Workflow: A Step-by-Step Protocol

The overriding principle is that no waste contaminated with Regorafenib(Pyridine)-N-oxide-d3 should enter the general waste stream or sanitary sewer system .[4][6] All waste must be treated as hazardous chemical waste.

Step 1: Waste Stream Segregation

Proper segregation at the point of generation is critical for safe and compliant disposal. Prepare designated, clearly labeled waste containers before beginning any experimental work.

• A. Solid Hazardous Waste:

  • Includes: Unused or expired neat compound, contaminated PPE (gloves, disposable lab coats), weighing papers, pipette tips, vials, and any other solid materials that have come into direct contact with the compound.

  • Container: A rigid, sealable container clearly labeled "Hazardous Waste - Cytotoxic Solid " and listing "Regorafenib(Pyridine)-N-oxide-d3" as a primary constituent.

• B. Liquid Hazardous Waste:

  • Includes: All solutions containing the compound, as well as the first two to three solvent rinses from any contaminated glassware.

  • Segregation: It is best practice to segregate halogenated and non-halogenated liquid waste into separate containers, as disposal routes may differ.

  • Container: A sealable, chemical-resistant (e.g., glass or polyethylene) container. Label it clearly as "Hazardous Waste - Cytotoxic Liquid ," specify solvent composition (e.g., "Methanol, Dichloromethane"), and list "Regorafenib(Pyridine)-N-oxide-d3."

Step 2: Decontamination of Work Surfaces and Glassware

• Work Surfaces: All surfaces within the fume hood or designated work area must be decontaminated after use. Wipe the surface with a solvent known to dissolve the compound (e.g., methanol, acetone), using disposable wipes. Dispose of the wipes in the Solid Hazardous Waste container.

• Reusable Glassware: Glassware should be triple-rinsed with a suitable solvent. The first two rinses must be collected and disposed of as Liquid Hazardous Waste .[4] The third rinse can often be managed similarly. After this initial decontamination, the glassware can typically be washed through standard laboratory procedures.

Step 3: Managing Spills

In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

• Don appropriate PPE (including respiratory protection).

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels to absorb large quantities of liquid.

• Collect the absorbent material using non-sparking tools and place it into the Solid Hazardous Waste container.[4][10]

• Decontaminate the spill area as described in Step 2.

Step 4: Waste Storage and Final Disposal

• Storage: All hazardous waste containers must be kept tightly sealed when not in use.[6] They should be stored in a designated and properly ventilated satellite accumulation area, away from incompatible materials.[6][11]

• Final Disposal: The ultimate disposal of Regorafenib(Pyridine)-N-oxide-d3 waste is not the responsibility of the individual researcher. This waste must be collected by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous material disposal company.[7][9] The most common disposal method for this type of waste is high-temperature incineration in a facility equipped with afterburners and scrubbers to handle the resulting gases.[7][9]

Visualizing the Disposal Pathway

The following diagram illustrates the critical decision points and workflow for the proper segregation and disposal of waste generated from working with Regorafenib(Pyridine)-N-oxide-d3.

Caption: Waste Segregation and Disposal Pathway.

References

• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. Benchchem.
• Regorafenib - Safety Data Sheet. ChemicalBook.
• Safety Data Sheet Regorafenib. Tribioscience.
• STIVARGA® (regorafenib) Safety Information. Official HCP Website.
• MATERIAL SAFETY DATA SHEETS REGORAFENIB. Cleanchem Laboratories.
• STIVARGA (regorafenib) Label. accessdata.fda.gov.
• Safety Data Sheet. Cayman Chemical.
• Attachment: Product Information: Regorafenib. TGA.
• MSDS of Regorafenib. Capot Chemical.
• Regorafenib CSPR GHS Format 2014. NCI at Frederick.
• Disposal of deuterium (D₂). Synergy Recycling.

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